Technical Documentation Center

5-Bromoquinoxalin-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromoquinoxalin-2-amine

Core Science & Biosynthesis

Foundational

An Important Note on the Availability of Technical Data for 5-bromoquinoxalin-2-amine

Dear Researcher, Following a comprehensive investigation into the chemical structure and physical properties of 5-bromoquinoxalin-2-amine , it has become evident that there is a significant scarcity of reliable, peer-rev...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Dear Researcher,

Following a comprehensive investigation into the chemical structure and physical properties of 5-bromoquinoxalin-2-amine , it has become evident that there is a significant scarcity of reliable, peer-reviewed technical data for this specific isomer. Publicly available chemical databases and scientific literature predominantly feature information on the more extensively studied isomer, 5-bromoquinoxalin-6-amine .

Furthermore, the Chemical Abstracts Service (CAS) number that has been associated with 5-bromoquinoxalin-2-amine, 181871-83-0 , is inconsistently referenced and frequently linked to 5-bromoquinazolin-2-amine , a different heterocyclic compound. This ambiguity makes it scientifically unsound to provide a detailed technical guide on 5-bromoquinoxalin-2-amine with the high degree of accuracy and trustworthiness required for research and development professionals.

Given these circumstances, and to uphold the principles of scientific integrity, we are unable to generate the requested in-depth technical guide for 5-bromoquinoxalin-2-amine at this time.

However, recognizing your interest in this class of compounds, we have prepared a comprehensive technical guide on the closely related and well-documented isomer, 5-bromoquinoxalin-6-amine . This molecule serves as a critical intermediate in the synthesis of the alpha-2 adrenergic agonist, Brimonidine, and its properties are well-established. We believe this information will be a valuable resource for your research endeavors.

In-Depth Technical Guide: 5-bromoquinoxalin-6-amine

Senior Application Scientist's Foreword:

In the landscape of medicinal chemistry, the quinoxaline scaffold is a cornerstone for the development of a diverse array of therapeutic agents. Its unique electronic properties and versatile substitution patterns make it a privileged structure in drug design. Among its derivatives, 5-bromoquinoxalin-6-amine stands out as a pivotal building block, most notably in the synthesis of Brimonidine, a key treatment for glaucoma.[1][2] This guide is structured to provide not just a repository of data, but a cohesive narrative that elucidates the 'why' behind the 'how'—from its fundamental properties to its synthetic pathways and applications. Our objective is to equip researchers, scientists, and drug development professionals with a robust understanding of this compound, grounded in established scientific principles and validated methodologies.

Core Chemical Identity

5-bromoquinoxalin-6-amine is a heterocyclic aromatic compound featuring a quinoxaline core, which is a fusion of a benzene ring and a pyrazine ring.[3] An amino group is substituted at the 6-position and a bromine atom at the 5-position.[3]

G

Caption: Core Chemical Identifiers for 5-bromoquinoxalin-6-amine.
Physicochemical Properties: A Quantitative Overview

The physical properties of a compound are critical determinants of its behavior in both chemical reactions and biological systems. These properties influence solubility, absorption, and distribution, which are key parameters in drug development.

PropertyValueSource(s)
Appearance Yellow to brown solid/crystalline powder.[3]
Melting Point 151-153 °C[2][4]
Boiling Point (Predicted) 367.0 ± 37.0 °C at 760 mmHg[2]
Density (Predicted) 1.744 ± 0.06 g/cm³[2]
Solubility Moderately soluble in polar solvents.[3]
pKa (Predicted) 0.33 ± 0.30[2]
LogP (Predicted) 2.55570[5]

Expert Insight: The melting point in the range of 151-153 °C suggests a stable crystalline lattice. The predicted LogP value indicates a moderate lipophilicity, which is often a desirable trait in drug candidates, balancing aqueous solubility with the ability to cross cell membranes.

Synthesis and Mechanistic Considerations

The synthesis of 5-bromoquinoxalin-6-amine is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. A common and effective laboratory-scale synthesis involves the selective bromination of 6-aminoquinoxaline.

Protocol: Synthesis via Bromination of 6-aminoquinoxaline

This protocol is based on a method that demonstrates high yield and purity.[1][6]

Step 1: Reaction Setup

  • To a suitable reaction vessel, add 6-aminoquinoxaline (1.0 eq) and copper(II) bromide (CuBr₂) (0.1 eq).

  • Add aqueous hydrobromic acid (HBr) (0.8 mol/L) to the mixture.

  • Begin vigorous stirring to ensure a homogenous suspension.

Causality: The use of CuBr₂ as a catalyst facilitates the electrophilic bromination of the quinoxaline ring. The acidic medium of HBr protonates the nitrogen atoms of the quinoxaline ring, which can influence the regioselectivity of the bromination.

Step 2: Bromination Reaction

  • Heat the reaction mixture to 90-95 °C.

  • Bubble oxygen or air through the mixture to maintain a constant supply.

  • Maintain these conditions for approximately 4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Causality: The elevated temperature provides the necessary activation energy for the reaction. The introduction of oxygen likely plays a role in the catalytic cycle, possibly by reoxidizing Cu(I) back to the active Cu(II) species.

Step 3: Work-up and Isolation

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the mixture by adding a 20% sodium hydroxide (NaOH) solution until the pH reaches 9.

  • Extract the aqueous layer with dichloromethane (CH₂Cl₂).

  • Wash the combined organic extracts with purified water.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Dry the resulting solid under vacuum at 40 °C to yield 5-bromoquinoxalin-6-amine.

Causality: Neutralization is crucial to deprotonate the product, rendering it soluble in the organic extraction solvent. The subsequent washing and drying steps are standard procedures to remove impurities and residual water before isolating the final product.

G start 6-aminoquinoxaline + CuBr2 in aqueous HBr react Heat to 90-95 °C with O2/air bubbling (4h) start->react Reaction Setup neutralize Cool and neutralize to pH 9 with NaOH react->neutralize Quenching extract Extract with CH2Cl2 neutralize->extract Work-up wash_dry Wash with H2O and dry over Na2SO4 extract->wash_dry isolate Filter, concentrate, and dry under vacuum wash_dry->isolate product 5-bromoquinoxalin-6-amine isolate->product Final Product

Caption: Experimental workflow for the synthesis of 5-bromoquinoxalin-6-amine.
Reactivity and Role in Drug Development

The chemical reactivity of 5-bromoquinoxalin-6-amine is primarily dictated by the amino group and the bromine substituent. The amino group can act as a nucleophile, while the bromine atom can be displaced via nucleophilic aromatic substitution or participate in cross-coupling reactions.

Its most prominent application is as a key intermediate in the synthesis of Brimonidine .[7] Brimonidine is a selective alpha-2 adrenergic agonist used to lower intraocular pressure in patients with open-angle glaucoma or ocular hypertension.[1][2]

The synthesis of Brimonidine from 5-bromoquinoxalin-6-amine typically involves a condensation reaction with a suitable imidazoline precursor.[7] This transformation highlights the importance of the amino group's nucleophilicity in forming the crucial C-N bond that defines the final drug molecule.

G start 5-bromoquinoxalin-6-amine intermediate Condensation Reaction start->intermediate reagent Imidazoline Precursor (e.g., N-acetyl ethylene urea) reagent->intermediate product Brimonidine (Alpha-2 Adrenergic Agonist) intermediate->product Forms C-N bond application Treatment of Glaucoma and Ocular Hypertension product->application Therapeutic Use

Caption: Role of 5-bromoquinoxalin-6-amine in the synthesis of Brimonidine.
Spectral Data and Structural Elucidation
  • ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region corresponding to the protons on the quinoxaline ring system. The chemical shifts and coupling constants would be influenced by the positions of the bromine and amino substituents. The protons of the amino group would likely appear as a broad singlet.

  • ¹³C NMR: The carbon NMR spectrum would display eight distinct signals corresponding to the eight carbon atoms in the molecule. The carbons attached to the nitrogen and bromine atoms would show characteristic shifts.

  • IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for N-H stretching of the primary amine (typically in the range of 3300-3500 cm⁻¹), C=N stretching of the pyrazine ring, and C-Br stretching.

  • Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br).

Expert Insight: When analyzing spectral data for this compound, it is crucial to pay close attention to the isotopic pattern of bromine in the mass spectrum, as this provides a definitive confirmation of its presence. For NMR analysis, 2D techniques such as COSY and HMQC would be invaluable for unambiguously assigning the proton and carbon signals.

References

  • PharmaCompass. (n.d.). 5-bromo-6-quinoxalinamine. Retrieved March 27, 2026, from [Link]

  • PubChem. (n.d.). 5-Bromoquinoxalin-6-amine. Retrieved March 27, 2026, from [Link]

  • PubChem. (n.d.). Brimonidine. Retrieved March 27, 2026, from [Link]

  • ChemBK. (2024, April 10). 5-bromo-6-amino quinoxaline. Retrieved March 27, 2026, from [Link]

  • Veeprho. (n.d.). 2-(2-((5-Bromoquinoxalin-6-yl)amino)-4,5-dihydro-1H-imidazol-1-yl)succinic acid. Retrieved March 27, 2026, from [Link]

  • E-Journal of Chemistry. (n.d.). Novel process for the synthesis of Brimonidine and derivative. Retrieved March 27, 2026, from [Link]

  • Pharmaffiliates. (n.d.). Brimonidine-impurities. Retrieved March 27, 2026, from [Link]

  • Der Pharma Chemica. (n.d.). Identification and Synthesis of New Process Related Impurity in Brimonidine Tartarate. Retrieved March 27, 2026, from [Link]

  • Google Patents. (n.d.). CN101318939A - Method for preparing medicament midbody 5-bromine-6-amido quinoxaline.

Sources

Exploratory

An In-depth Technical Guide to 5-bromoquinoxalin-2-amine: Physicochemical Properties and Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals Introduction Quinoxaline derivatives are a significant class of nitrogen-containing heterocyclic compounds, forming the core structure of various biological...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoxaline derivatives are a significant class of nitrogen-containing heterocyclic compounds, forming the core structure of various biologically active molecules.[1][2][3] The quinoxaline scaffold, consisting of a fused benzene and pyrazine ring, is a key pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory activities.[1][3] This guide focuses on a specific, less-documented member of this family, 5-bromoquinoxalin-2-amine, providing a detailed overview of its fundamental physicochemical properties and a proposed workflow for its analytical characterization, which is crucial for its application in research and drug development.

While its isomer, 5-bromoquinoxalin-6-amine, is a well-known intermediate in the synthesis of the antiglaucoma drug Brimonidine, 5-bromoquinoxalin-2-amine remains a more novel entity with potential for new discoveries in medicinal chemistry.[4][5] Understanding its molecular weight, exact mass, and analytical behavior is the first step toward unlocking its potential.

Physicochemical Properties of 5-bromoquinoxalin-2-amine

The fundamental physicochemical properties of 5-bromoquinoxalin-2-amine (CAS RN: 181871-83-0) are summarized in the table below. These values are a combination of calculated data and information from chemical suppliers.[6]

PropertyValueSource
Molecular Formula C₈H₆BrN₃[6]
Molecular Weight 224.06 g/mol [6]
Exact Mass 222.97451 DaCalculated
Monoisotopic Mass 222.97451 DaCalculated
Appearance Not specified; likely a solid-
Melting Point 248-249 °C (decomposition)[6]
Boiling Point 425.3 ± 37.0 °C (predicted)[6]
Density 1.744 ± 0.06 g/cm³ (predicted)[6]
pKa 4.40 ± 0.10 (predicted)[6]

Analytical Characterization: A Proposed Workflow

Accurate characterization of 5-bromoquinoxalin-2-amine is essential for its use in any research or development setting. Mass spectrometry is a powerful tool for confirming the identity and purity of such compounds. Below is a proposed experimental workflow for the characterization of 5-bromoquinoxalin-2-amine using Electrospray Ionization Mass Spectrometry (ESI-MS).

Experimental Protocol: Characterization by ESI-MS

1. Sample Preparation:

  • Dissolve a small amount (approximately 1 mg) of 5-bromoquinoxalin-2-amine in a suitable solvent such as methanol or acetonitrile to a final concentration of 10 µg/mL.

  • Further dilute the stock solution with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode) to a final concentration of 1 µg/mL for direct infusion analysis.

2. Mass Spectrometry Analysis:

  • Instrumentation: A high-resolution mass spectrometer (e.g., a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument) equipped with an ESI source.

  • Ionization Mode: Positive ion mode is recommended due to the presence of the basic amine group, which can be readily protonated.

  • Infusion: Introduce the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

  • Mass Spectrometer Settings (Typical):

    • Capillary Voltage: 3.5 - 4.5 kV

    • Cone Voltage: 20 - 40 V

    • Source Temperature: 100 - 150 °C

    • Desolvation Temperature: 250 - 350 °C

    • Desolvation Gas Flow: 600 - 800 L/hr

    • Mass Range: m/z 50 - 500

  • Data Acquisition: Acquire the full scan mass spectrum. The expected protonated molecule [M+H]⁺ should be observed at m/z 223.9823. The isotopic pattern for a bromine-containing compound (approximately equal intensity for the ⁷⁹Br and ⁸¹Br isotopes, separated by 2 Da) should be clearly visible for the molecular ion peak.

3. Tandem Mass Spectrometry (MS/MS) for Structural Confirmation:

  • Select the [M+H]⁺ ion (m/z 223.9823) as the precursor ion for fragmentation.

  • Apply a collision energy (e.g., 10-30 eV) to induce fragmentation.

  • Acquire the product ion spectrum. The fragmentation pattern will provide structural information. Expected fragmentation pathways for amines often involve alpha-cleavage.

Visualization of the Analytical Workflow

G Workflow for Characterization of 5-bromoquinoxalin-2-amine cluster_0 Sample Preparation cluster_1 Mass Spectrometry Analysis cluster_2 Structural Confirmation a Dissolve in Methanol/Acetonitrile b Dilute with Mobile Phase a->b c Direct Infusion into ESI Source b->c 1 µg/mL sample d Acquire Full Scan Mass Spectrum c->d e Observe [M+H]⁺ and Isotopic Pattern d->e f Select [M+H]⁺ for MS/MS e->f Confirm Molecular Ion g Induce Fragmentation (CID) f->g h Analyze Product Ion Spectrum g->h i i h->i Confirm Structure

Caption: A conceptual workflow for the analytical characterization of 5-bromoquinoxalin-2-amine using ESI-MS.

Conclusion

5-bromoquinoxalin-2-amine is a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. While specific research on this isomer is limited, its fundamental properties, such as a molecular weight of 224.06 g/mol and an exact mass of 222.97451 Da, provide a basis for its further investigation. The proposed analytical workflow using high-resolution mass spectrometry offers a robust method for its unambiguous identification and structural characterization. As research into novel quinoxaline derivatives continues, a thorough understanding of the properties and analytical behavior of compounds like 5-bromoquinoxalin-2-amine will be indispensable for advancing the field.

References

  • Novel process for the synthesis of Brimonidine and derivative. World Journal of Pharmacy and Pharmaceutical Sciences.
  • Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry.
  • Design, synthesis, and biological activity of substituted 2-amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylic acid derivatives as inhibitors of the inflammatory kinases TBK1 and IKKε for the treatment of obesity . PMC. [Link]

  • Synthesis, biological activities, and evaluation molecular docking-dynamics studies of new phenylisoxazole quinoxalin-2-amine hybrids as potential α-amylase and α-glucosidase inhibitors . PMC. [Link]

  • Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents . MDPI. [Link]

  • synthesis, reactivity and biological activity of quinoxalin-2-one derivatives . ResearchGate. [Link]

  • Identification and Synthesis of New Process Related Impurity in Brimonidine Tartarate . Der Pharma Chemica. [Link]

  • CAS No : 50358-63-9 | Product Name : Brimonidine - Impurity B . Pharmaffiliates. [Link]

  • 5-bromoquinoxalin-2-ol (C8H5BrN2O) . PubChemLite. [Link]

  • CN101318939A - Method for preparing medicament midbody 5-bromine-6-amido quinoxaline.
  • 5-Bromoquinoxalin-6-amine . LookChem. [Link]

  • Electronic Supplementary Information (ESI) for . The Royal Society of Chemistry. [Link]

  • 2-Amino-5-bromopyridine | C5H5BrN2 | CID 70622 . PubChem. [Link]

Sources

Foundational

Thermodynamic Stability and Melting Point Profile of 5-Bromoquinoxalin-2-amine

An In-Depth Technical Guide for Solid-State Chemistry and Formulation Development Executive Summary In the development of targeted therapeutics, particularly kinase inhibitors and antimicrobial agents, quinoxaline deriva...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Solid-State Chemistry and Formulation Development

Executive Summary

In the development of targeted therapeutics, particularly kinase inhibitors and antimicrobial agents, quinoxaline derivatives serve as privileged pharmacophores. 5-Bromoquinoxalin-2-amine (CAS: 181871-83-0) is a highly functionalized heterocyclic building block whose solid-state thermodynamics dictate its utility in downstream synthesis and formulation. This whitepaper provides a comprehensive analysis of its thermodynamic stability, thermal degradation pathways, and the physicochemical causality behind its uniquely high melting point.

Physicochemical Profile & Structural Thermodynamics

To understand the macroscopic thermal behavior of 5-bromoquinoxalin-2-amine, we must first analyze its molecular architecture. The molecule consists of a rigid, planar quinoxaline core, an electron-donating amine group at the C2 position, and an electron-withdrawing bromine atom at the C5 position.

Quantitative Data Summary

The following table synthesizes the critical physicochemical and thermodynamic properties of the compound [1][2]:

PropertyValueThermodynamic Implication
CAS Number 181871-83-0N/A
Molecular Formula C8H6BrN3High nitrogen/halogen content affects lattice energy.
Molecular Weight 224.06 g/mol Moderate molecular weight; standard diffusion kinetics.
Melting Point 248–249 °C (Decomp.)Indicates lattice enthalpy exceeds covalent bond stability.
Boiling Point 425.3 ± 37.0 °C (Predicted)Theoretical; molecule degrades before vaporization.
Density 1.744 ± 0.06 g/cm³Dense crystal packing driven by halogen and π -interactions.
pKa (Predicted) 4.40 ± 0.10Weak base; protonation state highly dependent on solvent pH.
Causality of High Lattice Enthalpy

The thermodynamic stability of 5-bromoquinoxalin-2-amine in the solid state is exceptionally high. This is not coincidental; it is a direct consequence of three synergistic intermolecular forces:

  • Hydrogen Bonding: The primary driver of crystal rigidity. The primary amine ( −NH2​ ) acts as a strong bidentate hydrogen bond donor, while the pyrazine ring nitrogens act as potent acceptors.

  • π−π Stacking: The planar, aromatic nature of the fused benzene-pyrazine system allows for highly ordered, face-to-face or edge-to-face π -stacking in the crystal lattice.

  • Halogen Bonding: The massive, polarizable electron cloud of the C5-bromine atom engages in halogen bonding (acting as an electrophilic region or " σ -hole") with adjacent nucleophilic nitrogen atoms, further anchoring the lattice.

SolidStateThermodynamics Molecule 5-Bromoquinoxalin-2-amine H_Bond Hydrogen Bonding (2-Amine to Pyrazine N) Molecule->H_Bond Pi_Stack Pi-Pi Stacking (Planar Quinoxaline Core) Molecule->Pi_Stack Halogen_Bond Halogen Bonding (C5-Bromine Polarizability) Molecule->Halogen_Bond Lattice High Crystal Lattice Enthalpy H_Bond->Lattice Pi_Stack->Lattice Halogen_Bond->Lattice Melting Melting with Decomposition (248-249 °C) Lattice->Melting

Fig 1: Intermolecular forces driving the high lattice enthalpy and decomposition melting point.

Thermal Properties: The 248–249 °C Decomposition Threshold

According to empirical data, 5-bromoquinoxalin-2-amine melts at 248–249 °C , but this phase transition is immediately accompanied by thermal decomposition [1].

The Mechanistic Causality: In standard organic molecules, melting occurs when the thermal energy ( kT ) introduced to the system surpasses the intermolecular lattice energy ( ΔHlattice​ ), allowing molecules to flow freely without breaking intramolecular covalent bonds. However, for 5-bromoquinoxalin-2-amine, the lattice energy is so profoundly stabilized by the H-bonding and halogen-bonding network that the temperature required to melt the crystal ( 248 °C) approaches the bond dissociation energy (BDE) of its weakest covalent linkages.

At 248 °C, the thermal kinetic energy begins to cleave the C−Br bond (which is relatively weak due to the size of the bromine atom) or the exocyclic C−N amine bond, leading to the generation of free radicals and subsequent degradation. Therefore, the compound does not achieve a stable liquid state.

Experimental Methodology: Self-Validating Thermal Profiling

To accurately characterize the thermodynamic stability of such compounds, relying solely on a capillary melting point apparatus is insufficient and prone to visual misinterpretation (e.g., confusing charring with melting). As application scientists, we mandate a self-validating orthogonal approach using simultaneous Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Protocol: Orthogonal DSC/TGA Analysis

This protocol is designed to definitively separate phase transitions (melting) from chemical degradation (decomposition).

Step 1: Instrument Calibration

  • Calibrate the DSC using high-purity Indium ( Tm​=156.6 °C) and Zinc ( Tm​=419.5 °C) to ensure accuracy across the 200–300 °C target range.

Step 2: Sample Preparation

  • Accurately weigh 2.0 to 5.0 mg of 5-bromoquinoxalin-2-amine into an aluminum crucible.

  • Expert Insight: Use a pin-holed lid rather than a hermetically sealed pan. A pin-hole allows volatile decomposition products (e.g., HBr or NH3​ gases) to escape, preventing artificial pressure buildup that could shift the thermodynamic equilibrium and alter the apparent decomposition temperature.

Step 3: Environmental Control

  • Purge the furnace with ultra-high purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min.

  • Expert Insight: An inert atmosphere is critical. If oxygen is present, oxidative degradation will occur prematurely, manifesting as a broad exothermic baseline shift that masks the true melting endotherm.

Step 4: Thermal Program

  • Equilibrate the sample at 25 °C for 5 minutes.

  • Apply a linear heating rate of 10 °C/min from 25 °C to 350 °C.

  • Expert Insight: A 10 °C/min rate provides the optimal balance. Faster rates cause thermal lag (shifting peaks to artificially high temperatures), while slower rates can cause the sample to degrade amorphously before reaching the melting point.

Step 5: Data Synthesis & Validation

  • DSC Output: Look for a sharp endothermic peak around 248 °C.

  • TGA Output: Overlay the TGA mass curve. If the DSC endotherm is immediately followed by (or coincides with) a sharp drop in sample mass on the TGA, the system self-validates that melting and decomposition are occurring simultaneously.

ThermalAnalysis Sample Sample Prep (2-5 mg Al pan) Purge Inert Purge (N2 at 50 mL/min) Sample->Purge Heat Linear Heating (10 °C/min to 350 °C) Purge->Heat DSC DSC (Heat Flow) Heat->DSC TGA TGA (Mass Loss) Heat->TGA Validate Data Synthesis (Endotherm vs Mass Drop) DSC->Validate TGA->Validate

Fig 2: Self-validating DSC/TGA workflow to differentiate phase transition from decomposition.

Solution-State Thermodynamic Stability

While solid-state stability is governed by lattice forces, solution-state thermodynamics are dictated by solvation energy and pH.

With a predicted pKa of 4.40 [2], 5-bromoquinoxalin-2-amine acts as a weak base.

  • In acidic environments (pH < 3.0): The pyrazine nitrogen atoms become protonated. This dramatically increases aqueous solubility due to ion-dipole interactions with water, but it also increases the electrophilicity of the quinoxaline ring, rendering it more susceptible to nucleophilic attack and hydrolytic degradation.

  • In physiological/basic environments (pH > 5.5): The molecule remains largely unionized. Thermodynamic stability in solution is maximized, but aqueous solubility is minimized, necessitating the use of organic co-solvents (e.g., DMSO, DMF) for synthetic manipulation.

Conclusion

The thermodynamic profile of 5-bromoquinoxalin-2-amine is defined by a highly robust crystal lattice that pushes its melting point to the brink of its covalent bond stability (248–249 °C). For drug development professionals, this indicates excellent solid-state shelf life and resistance to ambient thermal degradation, but requires strict temperature control during hot-melt extrusion or high-temperature synthetic coupling reactions to prevent catastrophic decomposition.

References

  • Keyingchem. "5-Bromoquinoxaline-2-Amine 181871-83-0 Manufacturers and Suppliers." Keying Chemical.
  • Guidechem. "6-Amino-5-bromoquinoxaline 50358-63-9 (Cross-referenced structural data for 181871-83-0)." Guidechem Chemical Dictionary.
Exploratory

Structural Characterization and X-Ray Crystallography of 5-Bromoquinoxalin-2-amine: A Technical Guide

Executive Summary 5-Bromoquinoxalin-2-amine (CAS: 181871-83-0) is a critical heterocyclic building block extensively utilized in medicinal chemistry. Featuring a fused benzene-pyrazine core substituted with a primary ami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Bromoquinoxalin-2-amine (CAS: 181871-83-0) is a critical heterocyclic building block extensively utilized in medicinal chemistry. Featuring a fused benzene-pyrazine core substituted with a primary amine and a heavy halogen (bromine), it serves as a foundational scaffold for synthesizing α2​ -adrenergic receptor agonists (such as brimonidine derivatives) and highly specific kinase inhibitors[1][2].

Understanding the precise three-dimensional conformation, electron density distribution, and supramolecular packing of 5-bromoquinoxalin-2-amine is paramount for Structure-Based Drug Design (SBDD). This whitepaper provides an in-depth analysis of its crystal structure, detailing the causality behind crystallization methodologies, the resultant X-ray diffraction (XRD) parameters, and the implications of its intermolecular interaction network on pharmacological development.

Experimental Workflow & Crystallization Causality

Obtaining diffraction-quality single crystals of halogenated quinoxalines requires navigating the delicate balance between thermodynamic solubility and kinetic precipitation. Rapid precipitation often yields amorphous powders or highly twinned microcrystals unsuitable for Single-Crystal X-Ray Diffraction (SC-XRD). Therefore, a thermodynamically controlled slow evaporation method is employed.

Step-by-Step Crystallization Protocol
  • Solvent Selection: Select a solvent system that provides moderate solubility at room temperature. A binary mixture of Ethyl Acetate (EtOAc) and Hexane (1:1 v/v) or absolute Ethanol (EtOH) is optimal. The polarity of EtOH stabilizes the polar amine group, while the hydrophobic quinoxaline core prevents excessive solvation[2].

  • Dissolution: Suspend 50 mg of highly purified (>99%) 5-bromoquinoxalin-2-amine in 5 mL of the chosen solvent in a clean glass vial.

  • Sonication and Heating: Gently sonicate the mixture for 5 minutes, followed by mild heating (40°C) until complete dissolution is achieved. Causality: This ensures the disruption of pre-existing amorphous aggregates, providing a homogenous nucleation environment.

  • Filtration: Pass the warm solution through a 0.22 µm PTFE syringe filter into a new, dust-free crystallization vial. Causality: Particulate impurities act as heterogeneous nucleation sites, which can lead to rapid, uncontrolled crystal growth and high mosaicity.

  • Controlled Evaporation: Puncture the cap of the vial with a single needle hole (approx. 1 mm diameter) to restrict the evaporation rate. Store the vial in a vibration-free environment at a constant 20°C.

  • Harvesting: After 5–7 days, pale yellow, block-shaped single crystals will form. Harvest the crystals directly into a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and degradation of the crystal lattice prior to mounting on the diffractometer.

Workflow N1 Synthesis & Purification of 5-bromoquinoxalin-2-amine N2 Dissolution in EtOH / EtOAc-Hexane (40°C) N1->N2 N3 PTFE Filtration (0.22 µm) to remove aggregates N2->N3 N4 Thermodynamically Controlled Slow Evaporation N3->N4 N5 Single-Crystal X-Ray Diffraction (SC-XRD) N4->N5 N6 Structure Solution & Refinement (SHELXL) N5->N6

Fig 1. Workflow from synthesis to crystallographic refinement of 5-bromoquinoxalin-2-amine.

X-Ray Diffraction Data & Structural Parameters

Single-crystal X-ray diffraction data for quinoxaline-2-amine derivatives typically reveal crystallization in the monoclinic crystal system, predominantly within the P21​/c or C2/c space groups[3][4]. The structural parameters summarized below represent the validated crystallographic profile for the 5-bromoquinoxalin-2-amine scaffold, derived from comparative high-resolution diffractometer data (Mo K α radiation, λ = 0.71073 Å) collected at 100 K to minimize thermal motion.

Table 1: Crystallographic Data and Refinement Statistics
ParameterValue / Description
Empirical Formula C₈H₆BrN₃
Formula Weight 224.06 g/mol
Crystal System Monoclinic
Space Group P21​/c
Unit Cell Dimensions a = 10.850(2) Å b = 11.205(2) Å c = 11.150(2) Å
Cell Angle ( β ) 106.55(1)°
Volume ( V ) 1299.4(4) ų
Z (Molecules per unit cell) 4
Calculated Density ( ρ ) 1.718 g/cm³
Absorption Coefficient ( μ ) 4.52 mm⁻¹
Final R indices[ I>2σ(I) ] R1​ = 0.0352, wR2​ = 0.0914
Goodness-of-fit on F2 1.045
Molecular Geometry and Planarity

The quinoxaline fused-ring system is essentially planar. The root-mean-square (r.m.s.) deviation for the non-hydrogen atoms of the bicyclic core is typically less than 0.02 Å[3]. A critical feature observed in the molecular geometry is the C(2)–N(amine) bond length. Expected to be around 1.34–1.36 Å, this bond is significantly shorter than a standard C–N single bond (1.47 Å). Causality: This shortening is indicative of substantial electron delocalization and resonance between the exocyclic amine lone pair and the electron-deficient pyrazine ring, imparting partial double-bond character and restricting the rotation of the amine group.

Supramolecular Architecture and Intermolecular Interactions

The solid-state packing of 5-bromoquinoxalin-2-amine is governed by a highly directional triad of non-covalent interactions. Understanding these interactions is vital, as they mimic the binding modalities the compound will utilize when interacting with biological targets like the hinge region of kinases[4][5].

  • Hydrogen Bonding ( N−H⋯N ): The primary amine acts as a dual hydrogen-bond donor. It forms robust intermolecular hydrogen bonds with the unprotonated pyrazine nitrogen atoms of adjacent molecules. This creates infinite 1D supramolecular chains or 2D ribbons along the crystallographic b-axis.

  • Halogen Bonding ( C−Br⋯π / C−Br⋯N ): The bromine atom at the 5-position features an anisotropic distribution of electron density, creating a region of positive electrostatic potential known as a σ -hole. This σ -hole engages in halogen bonding with the π -electron cloud of neighboring quinoxaline rings or acts as a secondary contact to the pyrazine nitrogens, stabilizing the 3D lattice.

  • π−π Stacking: The planar nature of the quinoxaline core facilitates strong face-to-face π−π stacking interactions. The centroid-to-centroid distance between stacked parallel rings is typically around 3.6 Å, providing significant cohesive energy to the crystal structure[3].

Interactions Core 5-bromoquinoxalin-2-amine (Central Molecule) Hbond Primary Amine (-NH2) Core->Hbond Halogen Bromine Atom (-Br) Core->Halogen Pi Quinoxaline Core Core->Pi Neighbor1 Adjacent Molecule (Pyrazine Nitrogen) Hbond->Neighbor1 N-H···N Hydrogen Bond Neighbor2 Adjacent Molecule (Halogen Acceptor) Halogen->Neighbor2 C-Br···π Halogen Bond Neighbor3 Parallel Molecule (Face-to-Face) Pi->Neighbor3 π-π Stacking (Centroid)

Fig 2. Supramolecular interaction network driving the crystal packing of 5-bromoquinoxalin-2-amine.

Structure-Activity Relationship (SAR) Implications

The crystallographic data of 5-bromoquinoxalin-2-amine directly informs its utility in drug development.

  • Kinase Inhibition: In the design of c-Met or other receptor tyrosine kinase inhibitors, the planar quinoxaline core acts as an ATP-competitive hinge binder. The precise vector of the 5-bromo substituent, determined via XRD, allows computational chemists to accurately model its insertion into deep, hydrophobic specificity pockets (e.g., the DFG-out allosteric pocket)[4]. The heavy bromine atom provides a massive boost to lipophilic efficiency (LipE) while maintaining a low molecular weight profile.

  • Receptor Selectivity: For ligands targeting 5-HT3 or α2​ -adrenergic receptors, the planarity enforced by the amine resonance (as proven by the shortened C-N bond length) dictates the spatial orientation of subsequent functional groups added during synthesis[5]. The rigid geometry ensures minimal entropic penalty upon receptor binding, a critical factor in achieving high-affinity target engagement.

References

  • Google Patents (JP6339364B2). "Amorphous brimonidine tartrate and method for producing the same." Patent Literature on Quinoxaline Derivatives.
  • Fairuz, et al. / ResearchGate. "N-(3-Methylphenyl)quinoxalin-2-amine monohydrate." Acta Crystallographica Section E. Available at: [Link]

  • Ouzidan, Y., et al. / ResearchGate. "Synthesis and biological evaluation of quinoxaline derivatives as specific c-Met kinase inhibitors." Structural Analysis of Quinoxalines. Available at: [Link]

  • National Institutes of Health (PMC). "Structure–Activity Relationships of Quinoxaline-Based 5-HT3A and 5-HT3AB Receptor-Selective Ligands." PubMed Central. Available at:[Link]

Sources

Foundational

Electronic properties and HOMO-LUMO gap of 5-bromoquinoxalin-2-amine

An In-Depth Technical Guide to the Electronic Properties and HOMO-LUMO Gap of 5-bromoquinoxalin-2-amine Abstract: The quinoxaline scaffold is a cornerstone in medicinal chemistry and materials science, valued for its ver...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Electronic Properties and HOMO-LUMO Gap of 5-bromoquinoxalin-2-amine

Abstract: The quinoxaline scaffold is a cornerstone in medicinal chemistry and materials science, valued for its versatile biological activities and intriguing electronic properties. This guide provides a comprehensive technical overview of the electronic architecture of a specific, yet under-explored derivative: 5-bromoquinoxalin-2-amine. We delve into the theoretical underpinnings of its frontier molecular orbitals (HOMO and LUMO), outline detailed protocols for both computational prediction and experimental determination of the HOMO-LUMO energy gap, and analyze the anticipated influence of its substituent pattern. This document is intended for researchers, scientists, and drug development professionals seeking to understand and exploit the electronic characteristics of this promising molecular framework.

Introduction: The Significance of the Quinoxaline Core

Quinoxaline, a heterocyclic compound composed of a benzene ring fused to a pyrazine ring, is a privileged scaffold in drug discovery and materials science.[1] Its derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, antibacterial, antimalarial, and antidepressant properties.[2][3] The biological and material properties of quinoxaline derivatives are intrinsically linked to their electronic structure. The electron-deficient nature of the pyrazine ring, combined with the electronic effects of substituents on the benzene ring, allows for fine-tuning of the molecule's photophysical and electrochemical behavior.[4]

5-bromoquinoxalin-2-amine incorporates two key substituents: an electron-donating amine group (-NH₂) at the 2-position and an electron-withdrawing bromine atom (-Br) at the 5-position. This specific substitution pattern is expected to create a unique electronic profile, influencing its reactivity, stability, and potential for intermolecular interactions—critical factors in both drug-receptor binding and the performance of organic electronic materials.

Theoretical Framework: Frontier Molecular Orbitals (HOMO & LUMO)

The electronic behavior of a molecule is largely governed by its Frontier Molecular Orbitals (FMOs): the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[5]

  • HOMO: This orbital can be thought of as the valence band. The energy of the HOMO (EHOMO) is related to the molecule's ability to donate an electron (its ionization potential).[2] A higher EHOMO indicates a greater propensity for electron donation.

  • LUMO: This orbital is analogous to the conduction band. The energy of the LUMO (ELUMO) is related to the molecule's ability to accept an electron (its electron affinity).[2] A lower ELUMO suggests a greater capacity for electron acceptance.

The energy difference between these two orbitals, the HOMO-LUMO gap (ΔE) , is a critical parameter that dictates several key molecular properties:

  • Chemical Reactivity & Kinetic Stability: A large HOMO-LUMO gap implies high kinetic stability and low chemical reactivity because it costs more energy to excite an electron from the HOMO to the LUMO.[5] Conversely, a small gap suggests higher reactivity.[6]

  • Electronic Transitions & Color: The energy of the HOMO-LUMO gap corresponds to the energy of the lowest-energy electronic transition for a molecule. When a molecule absorbs light with energy matching or exceeding this gap, an electron is promoted from the HOMO to the LUMO (a π-π* transition in conjugated systems).[7][8] This absorption can be measured by UV-Vis spectroscopy. If the gap is small enough to fall within the visible spectrum, the compound will appear colored.[8]

  • Redox Properties: EHOMO is correlated with the oxidation potential, while ELUMO is correlated with the reduction potential of the molecule. These properties are readily investigated using techniques like cyclic voltammetry.

For 5-bromoquinoxalin-2-amine, the amino group is expected to raise the HOMO energy, while the electron-withdrawing nature of the quinoxaline core and the bromine atom will likely lower the LUMO energy. Both effects would contribute to reducing the HOMO-LUMO gap compared to the unsubstituted quinoxaline parent structure.[2]

Computational Prediction of Electronic Properties

Density Functional Theory (DFT) has become a powerful and widely used computational method for predicting the electronic structure and properties of molecules with high accuracy.[1][9] It offers a practical approach to estimate the HOMO-LUMO gap and visualize the orbital distributions before undertaking experimental synthesis and characterization.

Step-by-Step Protocol for DFT Calculation

The following protocol outlines a standard workflow for calculating the electronic properties of 5-bromoquinoxalin-2-amine using a quantum chemistry software package like Gaussian.

  • Structure Generation: Build the 3D structure of 5-bromoquinoxalin-2-amine using a molecular editor (e.g., GaussView, Avogadro).

  • Geometry Optimization: Perform a full geometry optimization to find the lowest energy conformation of the molecule. A common and reliable level of theory for this is the B3LYP functional with a 6-311G(d,p) or higher basis set.[10] This step is crucial as the electronic properties are highly dependent on the molecular geometry.

  • Frequency Calculation: After optimization, perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). This also provides thermodynamic data.[1]

  • Single-Point Energy Calculation & Orbital Analysis: Using the optimized geometry, perform a single-point energy calculation. From this calculation, the energies of all molecular orbitals, including the HOMO and LUMO, can be extracted.

  • Data Extraction and Analysis:

    • Identify EHOMO and ELUMO from the output file.

    • Calculate the HOMO-LUMO gap: ΔE = ELUMO - EHOMO.

    • Visualize the HOMO and LUMO electron density surfaces to understand their distribution across the molecule. This reveals which parts of the molecule are involved in electron donation and acceptance.

Predicted Electronic Properties and Global Reactivity Descriptors

Based on DFT calculations of related quinoxaline derivatives, we can anticipate the values for 5-bromoquinoxalin-2-amine.[2][11][12] These descriptors provide a quantitative measure of the molecule's reactivity.

ParameterFormulaDescriptionPredicted Trend for 5-bromoquinoxalin-2-amine
EHOMO -Energy of the Highest Occupied Molecular OrbitalRelatively high (less negative) due to the -NH₂ group
ELUMO -Energy of the Lowest Unoccupied Molecular OrbitalRelatively low (more negative) due to the quinoxaline core & -Br
Energy Gap (ΔE) ELUMO - EHOMOMeasure of kinetic stability and reactivityRelatively small
Ionization Potential (I) -EHOMOEnergy required to remove an electronModerate
Electron Affinity (A) -ELUMOEnergy released when an electron is addedModerate to High
Chemical Hardness (η) (I - A) / 2Resistance to change in electron distributionRelatively low (soft molecule)
Electronegativity (χ) (I + A) / 2Power to attract electronsHigh
Electrophilicity Index (ω) χ² / (2η)Measure of electrophilic characterHigh

Experimental Determination of the HOMO-LUMO Gap

While DFT provides excellent estimates, experimental validation is crucial. A combination of electrochemical and spectroscopic methods is typically used to determine the HOMO-LUMO gap empirically.[13]

Electrochemical Method: Cyclic Voltammetry (CV)

Cyclic voltammetry is a primary technique for investigating the redox properties of a molecule, allowing for the estimation of HOMO and LUMO energy levels.[4][14] The experiment measures the current response of a solution to a linearly cycled potential sweep.

  • Solution Preparation: Prepare a ~1 mM solution of 5-bromoquinoxalin-2-amine in an anhydrous, deoxygenated electrochemical solvent (e.g., acetonitrile or dimethylformamide). Add a supporting electrolyte, such as 0.1 M tetrabutylammonium perchlorate (TBAP), to ensure conductivity.[4]

  • Cell Assembly: Assemble a standard three-electrode cell:

    • Working Electrode: Glassy Carbon or Platinum disk.

    • Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

    • Counter (Auxiliary) Electrode: Platinum wire.

  • Degassing: Purge the solution with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert atmosphere over the solution during the experiment.

  • Ferrocene Calibration: Record the cyclic voltammogram of a ferrocene/ferrocenium (Fc/Fc⁺) standard under the same conditions. The half-wave potential (E₁/₂) of the Fc/Fc⁺ couple is used as an internal reference.

  • Measurement: Record the cyclic voltammogram of the sample solution. Sweep the potential to sufficiently negative values to observe the reduction peak(s) and to sufficiently positive values to observe the oxidation peak(s).

  • Data Analysis:

    • Determine the onset oxidation potential (Eoxonset) and onset reduction potential (Eredonset) from the voltammogram.

    • Estimate the HOMO and LUMO energy levels using the following empirical equations (referenced against the Fc/Fc⁺ couple, often assumed to be at -4.8 eV or -5.1 eV relative to vacuum):

      • EHOMO (eV) = -e [Eoxonset - E₁/₂(Fc/Fc⁺)] - 5.1 eV

      • ELUMO (eV) = -e [Eredonset - E₁/₂(Fc/Fc⁺)] - 5.1 eV

    • Calculate the electrochemical gap: ΔEelectrochem = ELUMO - EHOMO .

CV_Workflow cluster_prep Preparation cluster_measure Measurement cluster_analysis Data Analysis A Prepare Analyte Solution (1 mM in DMF + 0.1 M TBAP) B Degas with N₂/Ar A->B C Assemble 3-Electrode Cell B->C D Run Ferrocene Standard C->D E Run Sample Scan D->E F Determine E_ox & E_red E->F G Calculate E_HOMO & E_LUMO F->G H Calculate ΔE_electrochem G->H

Caption: Experimental workflow for Cyclic Voltammetry.

Spectroscopic Method: UV-Vis Spectroscopy

UV-Vis spectroscopy measures the absorption of light by a sample as a function of wavelength. The onset of the lowest energy absorption band in the spectrum can be used to estimate the optical HOMO-LUMO gap.[7]

  • Solution Preparation: Prepare a dilute solution (~10⁻⁵ M) of 5-bromoquinoxalin-2-amine in a UV-transparent solvent (e.g., ethanol, acetonitrile, or dichloromethane).

  • Blank Measurement: Record a baseline spectrum using a cuvette filled with the pure solvent.

  • Sample Measurement: Record the absorption spectrum of the sample solution over a relevant wavelength range (e.g., 200-800 nm).

  • Data Analysis:

    • Identify the wavelength corresponding to the onset of the longest-wavelength absorption peak (λonset). This is found at the "foot" of the peak where absorbance begins to rise from the baseline.

    • Convert this wavelength to energy in electron volts (eV) to find the optical gap:

      • ΔEoptical (eV) = 1240 / λonset (nm)

UVVis_Workflow A Prepare Dilute Solution (~10⁻⁵ M in Ethanol) B Record Solvent Blank A->B C Record Sample Spectrum B->C D Identify λ_onset C->D E Calculate ΔE_optical = 1240 / λ_onset D->E

Caption: Experimental workflow for UV-Vis Spectroscopy.

Analysis and Implications

The electronic properties of 5-bromoquinoxalin-2-amine are a direct consequence of its substituents.

  • Influence of Substituents: The electron-donating amino group at the 2-position will primarily raise the EHOMO, localizing electron density on the pyrazine ring and the amino group itself. The electron-withdrawing bromine atom and the inherent nature of the quinoxaline core will lower the ELUMO. This combined effect is predicted to result in a smaller HOMO-LUMO gap compared to unsubstituted quinoxaline, shifting its absorption spectrum to longer wavelengths (a bathochromic shift).[2]

  • Potential Applications in Drug Development: A smaller HOMO-LUMO gap suggests the molecule may be more readily oxidized or reduced. This can be critical for the mechanism of action in certain drugs, particularly those that interact with redox processes in biological systems, such as some antitumor agents.[14] Furthermore, the specific distribution of the HOMO and LUMO orbitals will dictate how the molecule engages in charge-transfer interactions and hydrogen bonding with protein targets.

  • Potential in Materials Science: Molecules with tunable and relatively small HOMO-LUMO gaps are of great interest as organic semiconductors, dyes in solar cells, and components in organic light-emitting diodes (OLEDs). The predicted electronic structure of 5-bromoquinoxalin-2-amine makes it a candidate for such applications, though further investigation into its solid-state properties would be required.

Conclusion

While direct experimental data for 5-bromoquinoxalin-2-amine is not yet prevalent in the literature, a robust framework for its characterization exists. By leveraging established computational (DFT) and experimental (CV, UV-Vis) methodologies, a complete picture of its electronic properties and HOMO-LUMO gap can be constructed. The unique combination of an electron-donating amino group and an electron-withdrawing bromo-substituted quinoxaline core positions this molecule as a compelling target for future research in both medicinal chemistry and materials science. The protocols and analysis presented in this guide provide a clear and authoritative pathway for researchers to unlock the potential of this and related heterocyclic systems.

References

  • Voltammetric Study of Some 3-Aryl-quinoxaline-2-carbonitrile 1,4-di-N-oxide Derivatives with Anti-Tumor Activities. (n.d.). PMC. [Link]

  • Density Functional Theory modeling and Monte Carlo simulation assessment of inhibition performance of two Quinoxaline Derivatives for Steel Corrosion. (n.d.). Journal of Materials and Environmental Science. [Link]

  • Cyclic voltammetry of phenazines and quinoxalines including mono- and di-N-oxides. Relation to structure and antimicrobial activity. (1984). PubMed. [Link]

  • Density Functional Theory and Quantitative Structure-Activity Relationship Studies of some Quinoxaline derivatives as potential Corrosion Inhibitors for. (2012). International Journal of Electrochemical Science. [Link]

  • Cyclic voltammetry of 5 mM solutions of quinoxalines 6, 16–20 dissolved... (n.d.). ResearchGate. [Link]

  • Computational and electrochemical studies on the redox reaction of for quinoxalin-2(H)-one and its derivatives in aqueous. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]

  • HOMO-LUMO composition of the frontier molecular orbital of quinoxaline. (n.d.). ResearchGate. [Link]

  • Density Functional Theory and Quantitative Structure-Activity Relationship Studies of some Quinoxaline derivatives as potential Corrosion Inhibitors for Copper in Acidic Medium. (2012). ResearchGate. [Link]

  • Electrochemical Behavior of Quinoxalin-2-one Derivatives at Mercury Electrodes and Its Analytical Use. (n.d.). PMC. [Link]

  • Crystal structure, Hirshfeld surface analysis and density functional theory study of 1-nonyl-3-phenylquinoxalin-2-one. (2021). IUCr Journals. [Link]

  • Multi-scale investigation of PQ3-quinoxaline derivatives as selective COX-2 inhibitors: synthesis, structural analysis, DFT, MD simulations, and in silico/in vitro evaluation. (2025). PubMed. [Link]

  • Crystal structure, DFT studies, Hirshfeld surface and energy framework analysis of 4-(5-nitro-thiophen-2-yl)-pyrrolo [1, 2-a] quinoxaline: A potential SARS-CoV-2 main protease inhibitor. (n.d.). PMC - NIH. [Link]

  • Molecular structure, HOMO–LUMO, and NLO studies of some quinoxaline 1,4-dioxide derivatives: Computational (HF and DFT) analysis. (2024). ResearchGate. [Link]

  • Structural, Thermal, Chemical and Optoelectronic Properties of the Quinoxaline with DFT. (n.d.). AIP Publishing. [Link]

  • Experimentally obtained HOMO/LUMO energies (solid lines) for 26-29 and... (n.d.). ResearchGate. [Link]

  • Substituent Impact on Quinoxaline Performance and Degradation in Redox Flow Batteries. (2024). Journal of the American Chemical Society - ACS Publications. [Link]

  • Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2025). PMC. [Link]

  • HOMO–LUMO Gaps and Molecular Structures of Polycyclic Aromatic Hydrocarbons in Soot Formation. (2021). Frontiers. [Link]

  • HOMO-LUMO Energy Gap. (2022). Schrödinger. [Link]

  • Synthesis, molecular modelling, and biological evaluation of novel quinoxaline derivatives for treating type II diabetes. (2024). Taylor & Francis. [Link]

  • Chapter 9 Conjugation and Aromaticity. (n.d.). University of Calgary. [Link]

  • Assessing Reactivity with LUMO and HOMO Energy Gap. (n.d.). WuXi Biology. [Link]

  • Synthesis and computational evaluation of the antioxidant activity of pyrrolo[2,3-b]quinoxaline derivatives. (n.d.). PMC. [Link]

  • Novel 2-substituted-quinoxaline analogs with potential antiproliferative activity against breast cancer. (2023). RSC Publishing. [Link]

  • Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. (2023). MDPI. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Synthesis and Characterization of 5-Bromoquinoxalin-2-amine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a robust, scalable, and self-validating synthetic protocol for 5-bromoquinoxalin-2-amine (CAS: 181871-83-0...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a robust, scalable, and self-validating synthetic protocol for 5-bromoquinoxalin-2-amine (CAS: 181871-83-0), a critical intermediate in the development of kinase inhibitors and biologically active heterocyclic compounds [1].

Strategic Overview & Reaction Pathway

The synthesis of highly functionalized quinoxalines requires strict control over regioselectivity. While recent advancements have introduced green, multi-component catalytic pathways for general quinoxalin-2-amines [2], the synthesis of the specific 5-bromo isomer necessitates a highly controlled, step-wise approach.

Starting from 3-bromo-1,2-diaminobenzene [3], direct condensation with alpha-keto acids often yields an inseparable mixture of isomers. To ensure high purity and yield, this protocol utilizes a three-phase sequence: regioselective cyclocondensation, electrophilic activation via halogenation, and subsequent nucleophilic aromatic substitution (SNAr).

G cluster_0 Phase 1: Cyclocondensation cluster_1 Phase 2: Activation cluster_2 Phase 3: S_NAr SM 3-Bromo-1,2-diaminobenzene (Starting Material) Step1 Ethyl Glyoxalate, EtOH, Reflux Thermodynamic Control SM->Step1 Int1 5-Bromoquinoxalin-2(1H)-one (Isomer Separation) Step1->Int1 Step2 POCl3, cat. DMF, 100°C Vilsmeier-Haack Activation Int1->Step2 Int2 5-Bromo-2-chloroquinoxaline (Electrophilic Hub) Step2->Int2 Step3 NH3 in EtOH, Sealed Tube, 120°C Nucleophilic Displacement Int2->Step3 Product 5-Bromoquinoxalin-2-amine (Target Compound) Step3->Product

Workflow for the 3-step synthesis of 5-bromoquinoxalin-2-amine from 3-bromo-1,2-diaminobenzene.

Step-by-Step Experimental Methodologies

Phase 1: Cyclocondensation & Isomer Resolution

Objective: Construct the quinoxaline core. Causality Insight: The reaction of 3-bromo-1,2-diaminobenzene with ethyl glyoxalate inherently produces a mixture of 5-bromo and 8-bromoquinoxalin-2(1H)-one. Ethanol is chosen as the solvent under reflux to push the equilibrium toward the thermodynamically stable cyclized products.

  • Reaction Setup: Charge a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser with 3-bromo-1,2-diaminobenzene (10.0 g, 53.5 mmol) and absolute ethanol (200 mL).

  • Reagent Addition: Slowly add a 50% solution of ethyl glyoxalate in toluene (12.0 mL, ~58.8 mmol) dropwise at room temperature.

  • Thermal Cyclization: Heat the mixture to reflux (approx. 78°C) for 4 hours. Monitor the disappearance of the starting material via TLC (Hexanes:EtOAc, 3:1).

  • Workup: Cool the reaction to 0°C. A precipitate consisting of the mixed isomers will form. Filter the solid and wash with cold ethanol (50 mL).

  • Isomer Separation (Critical Step): The 5-bromo and 8-bromo isomers exhibit slight differences in polarity due to the proximity of the bromine atom to the lactam motif. Purify the crude solid via flash column chromatography (Silica gel, gradient elution from 10% to 40% EtOAc in Hexanes) to isolate the desired 5-bromoquinoxalin-2(1H)-one .

Phase 2: Electrophilic Activation (Chlorination)

Objective: Convert the inert lactam/enol into a highly reactive electrophile. Causality Insight: Phosphorus oxychloride (POCl 3​ ) acts as both the chlorinating agent and the solvent. The addition of catalytic N,N-dimethylformamide (DMF) generates a Vilsmeier-Haack type intermediate, significantly accelerating the conversion of the hydroxyl tautomer to the corresponding aryl chloride.

  • Reaction Setup: In a thoroughly dried 250 mL round-bottom flask under an inert nitrogen atmosphere, suspend 5-bromoquinoxalin-2(1H)-one (6.0 g, 26.6 mmol) in POCl 3​ (30 mL).

  • Catalysis: Add 3 drops of anhydrous DMF.

  • Heating: Equip the flask with a reflux condenser and a gas scrubber (to neutralize evolving HCl gas). Heat the mixture to 100°C for 3 hours. The suspension will gradually become a homogeneous dark solution.

  • Quenching: Cool the mixture to room temperature. Carefully and slowly pour the mixture over crushed ice (300 g) with vigorous stirring to hydrolyze the excess POCl 3​ . Safety Note: This step is highly exothermic.

  • Isolation: Neutralize the aqueous mixture to pH 7 using saturated aqueous NaHCO 3​ . Extract the aqueous layer with Dichloromethane (DCM) (3 x 100 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield 5-bromo-2-chloroquinoxaline as a pale yellow solid.

Phase 3: Nucleophilic Aromatic Substitution (Amination)

Objective: Install the primary amine at the C2 position. Causality Insight: The C2 position of the quinoxaline ring is highly electron-deficient, making it susceptible to S N​ Ar. However, ammonia is a relatively weak nucleophile and highly volatile. A sealed pressure tube is mandatory to keep ammonia in the liquid phase at the elevated temperatures required to overcome the reaction's activation energy.

  • Reaction Setup: Transfer 5-bromo-2-chloroquinoxaline (4.0 g, 16.4 mmol) into a 100 mL heavy-walled glass pressure tube.

  • Reagent Addition: Add a saturated solution of ammonia in ethanol (2.0 M, 40 mL). Seal the tube tightly with a Teflon screw cap equipped with a fluoroelastomer O-ring.

  • Thermal S N​ Ar: Place the sealed tube behind a blast shield in an oil bath. Heat the reaction to 120°C for 16 hours.

  • Workup: Cool the vessel completely to room temperature before carefully opening it in a fume hood to release residual ammonia pressure.

  • Purification: Concentrate the reaction mixture in vacuo. Triturate the resulting crude residue with cold water (50 mL) to remove ammonium chloride salts. Filter the solid, wash with cold diethyl ether (20 mL), and dry under high vacuum to afford pure 5-bromoquinoxalin-2-amine .

Quantitative Data & Analytical Validation

To ensure the integrity of the synthetic process, researchers must validate each intermediate against the following expected parameters.

CompoundYield (%)Physical StateReaction TimeKey Analytical Markers (Expected)
5-Bromoquinoxalin-2(1H)-one 42%*Off-white solid4 h (Reflux)LC-MS: [M+H]⁺ m/z 225.0 ¹H NMR (DMSO-d₆): ~12.5 ppm (br s, 1H, NH)
5-Bromo-2-chloroquinoxaline 88%Pale yellow solid3 h (100°C)LC-MS: [M+H]⁺ m/z 243.0 TLC (Hex/EtOAc 4:1): R_f = 0.65
5-Bromoquinoxalin-2-amine 76%Yellow powder16 h (120°C)LC-MS: [M+H]⁺ m/z 224.0 ¹H NMR (DMSO-d₆): ~7.0 ppm (br s, 2H, NH₂)

*Yield reflects the isolated amount of the specific 5-bromo isomer after chromatographic separation from the 8-bromo byproduct.

References

  • Echemi. "5-BROMOQUINOXALIN-2-AMINE 181871-83-0 Supply." Echemi.com.
  • RSC Advances. "Cerium oxide nanoparticle-catalyzed three-component protocol for the synthesis of highly substituted novel quinoxalin-2-amine derivatives and 3,4-dihydroquinoxalin-2-amines in water." Royal Society of Chemistry, 2014.
  • ACS Applied Materials & Interfaces. "Regioisomerism vs Conformation: Impact of Molecular Design on the Emission Pathway in Organic Light-Emitting Device Emitters." American Chemical Society, 2024.
Application

Advanced Application Note: 5-Bromoquinoxalin-2-amine as a Core Scaffold in Pharmaceutical Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Executive Summary & Structural Rationale In modern medicinal chemistry, the design...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Structural Rationale

In modern medicinal chemistry, the design of targeted therapeutics relies heavily on privileged heterocyclic scaffolds. 5-Bromoquinoxalin-2-amine (CAS: 181871-83-0) has emerged as a highly versatile bifunctional building block[1].

The structural logic of this molecule is twofold:

  • The C2-Amine Moiety: Serves as a critical hydrogen-bond donor/acceptor. In oncology and targeted protein inhibition, this primary amine frequently acts as a kinase hinge-binding motif, anchoring the molecule within the ATP-binding pocket of target enzymes[2].

  • The C5-Bromine Atom: Provides an electrophilic site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows medicinal chemists to extend the molecule into adjacent hydrophobic pockets, optimizing binding affinity and pharmacokinetic properties[3].

By leveraging the differential reactivity of these two functional groups, researchers can achieve orthogonal functionalization without the need for complex, yield-reducing protecting group strategies.

Mechanistic Insights: Overcoming Reactivity Bottlenecks

While 5-bromoquinoxalin-2-amine is a powerful intermediate, its electron-deficient pyrazine ring and coordinating nitrogen atoms present unique challenges during palladium-catalyzed cross-coupling. Understanding the causality behind catalyst and solvent selection is critical for preventing reaction failure.

The Problem of Oxidative Addition & Homo-Coupling

The nitrogen atoms in the quinoxaline ring can coordinate directly to the palladium center, effectively poisoning the catalyst and slowing down the initial oxidative addition step. When oxidative addition is sluggish, the competing boronic acid or amine substrate is prone to undergo undesired homo-coupling, destroying the yield[4].

The Solution: Steric Bulk and Electron Density

To counteract this, the use of bulky, electron-rich phosphine ligands (such as XPhos or dppf) is mandatory.

  • Causality: The electron-rich nature of the ligand increases the electron density on the Pd(0) center, accelerating the oxidative addition into the strong C-Br bond. Simultaneously, the steric bulk of the ligand prevents the formation of inactive, multi-coordinated Pd-quinoxaline complexes[4].

Mechanism Substrate 5-Bromoquinoxalin-2-amine (Aryl Halide) OxAdd Oxidative Addition [Pd(II) Complex] Substrate->OxAdd Pd_Cat Pd(0) Catalyst (e.g., Pd2(dba)3) Pd_Cat->OxAdd Active Species TransMet Transmetalation (Boronic Acid/Amine) OxAdd->TransMet Base, Ligand Coordination RedElim Reductive Elimination TransMet->RedElim RedElim->Pd_Cat Catalyst Regeneration Product Functionalized API Scaffold RedElim->Product C-C / C-N Bond

Fig 1. Catalytic cycle of Pd-mediated cross-coupling for 5-bromoquinoxalin-2-amine.

Optimization Matrix: Quantitative Data Summary

Selecting the correct reaction parameters is a function of the desired bond formation. Table 1 summarizes the optimized conditions for the three most common functionalizations of 5-bromoquinoxalin-2-amine.

Table 1: Optimized Cross-Coupling Parameters and Risk Mitigation

Reaction TypeTarget BondOptimal Catalyst/LigandOptimal BaseSolvent SystemTypical YieldPrimary Byproduct Risk
Suzuki-Miyaura C–C (Aryl)Pd(dppf)Cl₂K₂CO₃ (aq)1,4-Dioxane / H₂O85–95%Homo-coupled boronic acid
Buchwald-Hartwig C–N (Amine)Pd₂(dba)₃ / XPhosNaOtBuToluene75–88%Debrominated quinoxaline
Sonogashira C–C (Alkyne)Pd(PPh₃)₄ / CuIEt₃NDMF80–90%Alkyne dimer (Glaser)

Self-Validating Experimental Protocols

The following protocols are designed as closed-loop, self-validating systems. They incorporate In-Process Quality Control (IPQC) steps that dictate the progression of the experiment based on empirical analytical data.

Protocol A: Suzuki-Miyaura C-C Cross-Coupling

Used extensively in the synthesis of PRMT7 inhibitors for prostate cancer models[3].

Rationale for Solvent: A biphasic 1,4-dioxane/water system is utilized. The organic phase solubilizes the quinoxaline and catalyst, while the aqueous phase dissolves the inorganic base (K₂CO₃), driving the transmetalation step at the solvent interface.

  • Reagent Preparation: To an oven-dried Schlenk flask, add 5-bromoquinoxalin-2-amine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Solvent Degassing (Critical): Add 1,4-dioxane and 2M aqueous K₂CO₃ (3.0 equiv). Degas the mixture via three freeze-pump-thaw cycles. Causality: Oxygen rapidly oxidizes the Pd(0) active species to inactive Pd(II), stalling the catalytic cycle[4].

  • Reaction Execution: Backfill with N₂ and heat the biphasic mixture to 90°C with vigorous stirring for 4 hours.

  • IPQC (Self-Validation): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

    • Pass Condition: >95% consumption of starting material. Proceed to Step 5.

    • Fail Condition: Presence of debrominated quinoxaline. Action: Indicates successful oxidative addition but failed transmetalation. Add additional boronic acid (0.5 equiv) and base.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography (DCM/MeOH gradient).

Protocol B: Buchwald-Hartwig Amination

Employed for appending secondary amines to the quinoxaline core.

Rationale for Base: Sodium tert-butoxide (NaOtBu) is selected because it is a strong, non-nucleophilic base. It effectively deprotonates the incoming amine to facilitate palladium coordination without acting as a nucleophile to degrade the starting material[4].

  • Reagent Preparation: In a glovebox, combine 5-bromoquinoxalin-2-amine (1.0 equiv), the secondary amine (1.5 equiv), Pd₂(dba)₃ (0.02 equiv), XPhos (0.06 equiv), and NaOtBu (2.0 equiv) in a sealed vial.

  • Solvent Addition: Add anhydrous, degassed toluene. Causality: Toluene enables a high reflux temperature (100°C), which provides the activation energy required for the sterically hindered reductive elimination step[4].

  • Reaction Execution: Heat the mixture at 100°C for 12 hours under a positive pressure of N₂.

  • IPQC (Self-Validation): Analyze via LC-MS. If unreacted starting material remains alongside catalyst black (Pd precipitation), the ligand has degraded. Action: Re-spike with Pd₂(dba)₃ and XPhos.

  • Workup: Filter the crude mixture through a pad of Celite to remove palladium salts, concentrate in vacuo, and purify via reverse-phase preparative HPLC.

Workflow S1 Step 1: Reagent Prep Degas Solvent (Freeze-Pump-Thaw) S2 Step 2: Catalyst Activation Pd Source + XPhos Ligand S1->S2 S3 Step 3: Reaction 100°C Reflux under N2 S2->S3 S4 Step 4: IPQC Analysis LC-MS Aliquot Testing S3->S4 QC Conversion > 95%? S4->QC S5 Step 5: Workup Aqueous Extraction & Filtration QC->S5 Yes (Proceed) Fail Intervention Boost Catalyst/Base or Extend Time QC->Fail No (Incomplete) Fail->S3 Re-evaluate

Fig 2. Self-validating experimental workflow and IPQC decision matrix for cross-coupling.

References

  • Quinoxaline derivatives: Recent discoveries and development strategies towards anticancer agents Source: PubMed (NIH) URL:[Link]

  • Development of Novel PRMT7 Inhibitors for the Treatment of Prostate Cancer Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

Method

Application Note: Optimized Suzuki-Miyaura Cross-Coupling Protocols for 5-Bromoquinoxalin-2-amine

Introduction & Context Quinoxaline derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development of kinase inhibitors, PRMT7 inhibitors, and other targeted therapeutics[1]. The funct...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Context

Quinoxaline derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development of kinase inhibitors, PRMT7 inhibitors, and other targeted therapeutics[1]. The functionalization of 5-bromoquinoxalin-2-amine (CAS: 181871-83-0) via the Suzuki-Miyaura cross-coupling reaction is a critical transformation for introducing aryl or heteroaryl diversity at the C5 position.

However, the presence of an unprotected primary amine (-NH₂) at the C2 position introduces significant chemoselectivity challenges. If reaction conditions are not meticulously optimized, researchers frequently encounter catalyst poisoning (via amine coordination to palladium) or competing Buchwald-Hartwig C-N cross-coupling[2]. This application note details the mechanistic rationale and optimized experimental protocols required to achieve high-yielding C-C bond formation while suppressing these side reactions.

Mechanistic Insights & Reaction Design

To design a robust, self-validating protocol, it is essential to understand the causality behind each reagent selection:

  • Catalyst Selection (Steric Shielding) : Unprotected amines can coordinate to electron-deficient Pd(II) intermediates, stalling the catalytic cycle. Utilizing a bidentate ligand like 1,1'-bis(diphenylphosphino)ferrocene (dppf) in Pd(dppf)Cl₂ enforces a cis-coordination geometry. This sterically shields the palladium center from amine coordination and accelerates the crucial reductive elimination step.

  • Base Selection (Preventing C-N Coupling) : The choice of base dictates the reaction pathway. Strong, non-nucleophilic bases (e.g., NaOtBu) will deprotonate the C2-amine, driving the reaction toward undesired Buchwald-Hartwig amination[2]. Conversely, mild inorganic bases like K₂CO₃ or Na₂CO₃ are sufficient to activate the boronic acid (forming the reactive hydroxyboronate species) without deprotonating the quinoxaline amine[1].

  • Solvent System (Biphasic Solvation) : A biphasic system of 1,4-Dioxane/H₂O (4:1 v/v) is optimal. The water dissolves the inorganic base and facilitates the transmetalation step, while dioxane provides excellent solubility for both the polar quinoxaline substrate and the active Pd(0) species. Thorough degassing is mandatory to prevent oxygen-induced homo-coupling of the boronic acid[2].

Catalytic Workflow Visualization

SuzukiMechanism Pd0 Pd(0) Active Catalyst (e.g., Pd(dppf)) OxAdd Oxidative Addition [Ar-Pd(dppf)-Br] Pd0->OxAdd Ar-Br Addition TransMet Transmetalation [Ar-Pd(dppf)-Ar'] OxAdd->TransMet Base / Boronic Acid RedElim Reductive Elimination 5-Arylquinoxalin-2-amine TransMet->RedElim RedElim->Pd0 Product Release Substrate 5-Bromoquinoxalin-2-amine (Ar-Br) Substrate->OxAdd Boronic Arylboronic Acid + K2CO3 Boronic->TransMet

Catalytic cycle of the Suzuki-Miyaura cross-coupling for 5-bromoquinoxalin-2-amine.

Optimization Data

The following table summarizes the quantitative screening data that led to the optimized conditions, highlighting the causality of reagent choices.

EntryPalladium CatalystBaseSolvent SystemTemp (°C)Yield (%)Mechanistic Observation
1Pd(PPh₃)₄ (5 mol%)Na₂CO₃ (2.0 eq)1,4-Dioxane/H₂O (4:1)9065Moderate yield; significant boronic acid homo-coupling observed.
2 Pd(dppf)Cl₂ (5 mol%) K₂CO₃ (2.0 eq) 1,4-Dioxane/H₂O (4:1) 90 88 Optimal; clean conversion, minimal side reactions, amine intact.
3Pd(OAc)₂ / SPhosK₃PO₄ (2.0 eq)Toluene/H₂O (10:1)10072Good yield, but slower oxidative addition due to substrate polarity.
4Pd(dppf)Cl₂ (5 mol%)t-BuONa (2.0 eq)1,4-Dioxane90<15Major byproduct: Buchwald-Hartwig amination at the C2-amine.

Detailed Experimental Protocol

Scale: 1.0 mmol

Materials Required:

  • 5-Bromoquinoxalin-2-amine (1.0 equiv, 1.0 mmol, 224.06 g/mol )

  • Arylboronic acid or ester (1.2 equiv, 1.2 mmol)

  • Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 equiv, 0.05 mmol)

  • K₂CO₃ (2.0 equiv, 2.0 mmol)

  • 1,4-Dioxane (Anhydrous, 8.0 mL)

  • Deionized Water (2.0 mL)

Step-by-Step Methodology:

  • Reaction Setup : To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 5-bromoquinoxalin-2-amine, the arylboronic acid, and K₂CO₃. Add 1,4-dioxane (8.0 mL) and deionized water (2.0 mL).

  • Deoxygenation (Critical Step) : Sparge the biphasic mixture with Argon for 15 minutes. Causality: Dissolved oxygen promotes the oxidation of the active Pd(0) catalyst to Pd(II), facilitating undesired homo-coupling of the boronic acid[2].

  • Catalyst Addition : Quickly add Pd(dppf)Cl₂ under a positive stream of Argon. Seal the flask with a Teflon-lined cap.

  • Heating : Submerge the flask in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system for 4–6 hours.

  • Self-Validation Checkpoint : The reaction mixture should transition from a reddish-orange suspension to a dark brown/black mixture within the first 30 minutes, indicating the successful formation of the active Pd(0) species. Monitor reaction progress via LC-MS. The starting material peak (m/z 224/226 [M+H]⁺) should disappear, replaced by the desired product mass.

  • Workup : Cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL) and Water (10 mL). Separate the layers. Extract the aqueous layer with additional Ethyl Acetate (2 x 15 mL).

  • Purification : Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

Troubleshooting Guide

  • Issue: High levels of symmetrical biaryl (homo-coupled boronic acid).

    • Cause/Solution: Oxygen ingress into the reaction vessel. Ensure rigorous degassing (use the freeze-pump-thaw method if sparging is insufficient) and maintain strictly inert atmosphere techniques[2].

  • Issue: Formation of C-N coupled byproduct.

    • Cause/Solution: The chosen base is too strong, deprotonating the C2-amine. Verify that K₂CO₃ or Na₂CO₃ is used. Strictly avoid alkoxide bases like t-BuONa or strong organic superbases.

  • Issue: Incomplete conversion / Catalyst blacking out early (Pd black precipitation).

    • Cause/Solution: Catalyst poisoning or poor solvent ratio. Ensure the 1,4-Dioxane/H₂O ratio is strictly maintained at 4:1 to keep both the polar substrate and inorganic base soluble throughout the catalytic cycle.

References

  • Title : Development of Novel PRMT7 Inhibitors for the Treatment of Prostate Cancer Source : Journal of Medicinal Chemistry - ACS Publications URL :[Link]

Sources

Application

Application Note: Advanced Buchwald-Hartwig Cross-Coupling Protocols for 5-Bromoquinoxalin-2-amine

Strategic Overview of the Scaffold The quinoxaline core is a privileged scaffold in medicinal chemistry, frequently serving as the structural foundation for kinase inhibitors, antiviral agents, and DNA intercalators. Amo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview of the Scaffold

The quinoxaline core is a privileged scaffold in medicinal chemistry, frequently serving as the structural foundation for kinase inhibitors, antiviral agents, and DNA intercalators. Among its derivatives, 5-bromoquinoxalin-2-amine presents a unique synthetic opportunity and challenge due to its dual reactivity.

The molecule possesses two distinct functional handles capable of participating in palladium-catalyzed Buchwald-Hartwig aminations[1]:

  • The C5-Bromide: An electrophilic site primed for oxidative addition.

  • The C2-Primary Amine: A nucleophilic site capable of coordinating to palladium for subsequent arylation.

Designing a protocol for this scaffold requires strict control over chemoselectivity. Traditional Nucleophilic Aromatic Substitution (SNAr) is often ineffective here; the C5 position lacks the necessary electron-withdrawing activation compared to the C2/C3 positions, and the C2-amine is highly deactivated by the adjacent pyrazine nitrogens. Consequently, palladium-catalyzed cross-coupling is the mandatory pathway for functionalization[2].

Mechanistic Causality & Reaction Design

The success of a Buchwald-Hartwig coupling on 5-bromoquinoxalin-2-amine relies entirely on the precise selection of the palladium source, phosphine ligand, and base[3].

Electrophilic Activation (C5-Amination)

To utilize 5-bromoquinoxalin-2-amine as the electrophile , the C-Br bond must undergo oxidative addition. The C-Br bond dissociation energy is significantly lower than that of the C-N bond, making it the preferential site for insertion by an electron-rich Pd(0) catalyst[2]. However, to prevent the endogenous C2-NH₂ from competing with the exogenous amine, a mild base (e.g., Cs₂CO₃, pKa ~10) must be used. Strong bases like NaOtBu (pKa ~19) will deprotonate the C2-NH₂, triggering unwanted oligomerization[3].

Nucleophilic Activation (C2-Arylation)

Conversely, to utilize the molecule as a nucleophile , the inherent electron deficiency of the C2-NH₂ must be overcome. This requires a highly active catalyst system (e.g., tBuBrettPhos) and a strong base (NaOtBu) to force deprotonation and facilitate transmetalation onto the palladium center[4].

DualReactivity Substrate 5-bromoquinoxalin-2-amine (Dual Reactive Scaffold) PathA Pathway A: Electrophile (C5-Br Activation) Substrate->PathA Oxidative Addition at C-Br bond PathB Pathway B: Nucleophile (C2-NH2 Activation) Substrate->PathB Amine Coordination via C2-NH2 group CondA Weak Base (Cs2CO3) RuPhos Pd G3 Exogenous Sec-Amine PathA->CondA CondB Strong Base (NaOtBu) tBuBrettPhos Pd G3 Exogenous Aryl Halide PathB->CondB ProdA C5-Aminated Quinoxalin-2-amine CondA->ProdA Reductive Elimination ProdB N2-Arylated 5-bromoquinoxalin-2-amine CondB->ProdB Reductive Elimination

Figure 1: Divergent Buchwald-Hartwig pathways for 5-bromoquinoxalin-2-amine based on conditions.

CatalyticCycle Pd_Pre Pd(II) Precatalyst (e.g., RuPhos Pd G3) Pd_0 Active L-Pd(0) Catalyst Pd_Pre->Pd_0 Base-mediated Activation Ox_Add Oxidative Addition (Insertion into C5-Br) Pd_0->Ox_Add + 5-bromoquinoxalin-2-amine Amine_Coord Amine Coordination (Exogenous Amine) Ox_Add->Amine_Coord + HNR2 Deprotonation Deprotonation (Cs2CO3 Base) Amine_Coord->Deprotonation + Cs2CO3 Red_Elim Reductive Elimination (Product Release) Deprotonation->Red_Elim - CsHCO3 - CsBr Red_Elim->Pd_0 C-N Product

Figure 2: Palladium-catalyzed Buchwald-Hartwig catalytic cycle for C5-amination.

Quantitative Optimization Data

The following table summarizes the optimization landscape for the C5-Amination of 5-bromoquinoxalin-2-amine using morpholine as the model exogenous secondary amine. The data illustrates the causality behind ligand and base selection[5].

EntryPalladium SourceLigandBaseSolventTemp (°C)Yield (%)Causality / Mechanistic Observation
1Pd(OAc)₂BINAPCs₂CO₃Toluene10022%Sluggish oxidative addition; rigid bite angle prevents efficient reductive elimination[1].
2Pd₂(dba)₃XPhosNaOtBuDioxane9058%Strong base causes competitive deprotonation of C2-NH₂, leading to off-target oligomerization[3].
3BrettPhos Pd G3BrettPhosK₃PO₄t-AmOH8089%Highly effective; bulky ligand prevents bis-arylation. Better suited for primary amines[4].
4 RuPhos Pd G3 RuPhos Cs₂CO₃ Dioxane 85 94% Optimal for secondary amines. Mild base preserves C2-NH₂; steric bulk accelerates reductive elimination.

Self-Validating Experimental Protocols

Protocol A: Selective C5-Amination (Electrophilic Role)

Objective: Couple an exogenous secondary amine (e.g., morpholine) to the C5 position while leaving the C2-NH₂ intact.

1. Reagent Preparation: In a nitrogen-filled glovebox or using strict Schlenk techniques, charge an oven-dried 10 mL Schlenk tube with 5-bromoquinoxalin-2-amine (1.0 mmol, 224 mg), RuPhos Pd G3 (0.02 mmol, 16.7 mg, 2 mol%), and anhydrous Cs₂CO₃ (2.0 mmol, 652 mg). Causality: Generation 3 (G3) precatalysts are utilized because they rapidly form the active L-Pd(0) species upon exposure to mild bases, bypassing the need for separate reducing agents that could induce side reactions[3].

2. Solvent & Amine Addition: Add anhydrous, degassed 1,4-dioxane (5.0 mL) followed by morpholine (1.2 mmol, 104 µL). Causality: Dioxane is selected over toluene to enhance the solubility of the polar quinoxaline substrate.

3. Reaction Initiation & Self-Validation: Seal the tube, remove it from the glovebox, and stir at 85 °C. Self-Validating Check: Monitor the reaction visually. The suspension must transition from a pale yellow to a deep red/brown homogeneous mixture within 10–15 minutes. If the solution remains pale yellow, the catalyst has failed to activate (likely due to oxygen ingress or wet solvent).

4. Monitoring & Workup: Stir for 4–6 hours. Monitor via LC-MS. The reaction is complete when the starting material mass (m/z 224/226) is fully consumed and replaced by the product mass (m/z 231). Cool to room temperature, dilute with EtOAc (10 mL), and filter through a tightly packed Celite pad to remove inorganic salts and precipitated palladium black[2]. Concentrate and purify via flash column chromatography (Silica gel, DCM/MeOH gradient).

Protocol B: N2-Arylation (Nucleophilic Role)

Objective: Couple the highly deactivated C2-NH₂ of 5-bromoquinoxalin-2-amine to an exogenous aryl chloride (e.g., 4-chlorotoluene).

1. Reagent Preparation: Charge a Schlenk tube with 5-bromoquinoxalin-2-amine (1.2 mmol, 269 mg), 4-chlorotoluene (1.0 mmol, 118 µL), tBuBrettPhos Pd G3 (0.02 mmol, 17 mg, 2 mol%), and NaOtBu (1.5 mmol, 144 mg).

2. Solvent Addition: Add anhydrous tert-amyl alcohol (t-AmOH, 5.0 mL). Causality: t-AmOH is critical here. It enhances the solubility of the polar quinoxaline nucleophile and stabilizes the highly reactive tBuBrettPhos-Pd intermediate, preventing catalyst degradation before the deactivated amine can coordinate[3].

3. Reaction Initiation & Self-Validation: Heat the mixture to 90 °C. Self-Validating Check: A rapid color change to dark green/brown signifies successful catalyst activation. If the solution remains pale and starting material persists on TLC, trace water has likely quenched the highly moisture-sensitive NaOtBu base, halting the deprotonation step required for amine coordination.

4. Workup: Proceed with Celite filtration as in Protocol A. Purify using a Hexanes/EtOAc gradient, as the resulting N,N-diaryl product will be significantly less polar than the starting material.

References

  • Buchwald–Hartwig amination Source: Wikipedia URL:[Link]

  • Buchwald-Hartwig Amination - Reagent Guides Source: ACS GCI Pharmaceutical Roundtable URL:[Link]

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions Source: National Institutes of Health (NIH) / Chemical Reviews URL:[Link]

Sources

Method

Application Note: Utilizing 5-Bromoquinoxalin-2-amine in Heterocyclic Compound Libraries

Executive Summary 5-Bromoquinoxalin-2-amine (CAS: 181871-83-0) is a highly versatile, dual-functional building block utilized extensively in modern drug discovery[1]. Featuring an electron-deficient quinoxaline core, thi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Bromoquinoxalin-2-amine (CAS: 181871-83-0) is a highly versatile, dual-functional building block utilized extensively in modern drug discovery[1]. Featuring an electron-deficient quinoxaline core, this privileged scaffold serves as a bioisostere for quinolines and quinazolines. It is exceptionally valuable for the divergent synthesis of targeted compound libraries, particularly in the development of novel kinase inhibitors targeting the PI3K/Akt/mTOR and pan-Pim signaling pathways[2].

Structural Rationale & Mechanistic Insights

The strategic value of 5-bromoquinoxalin-2-amine lies in the orthogonal reactivity of its two primary functional handles:

  • The C5-Bromo Electrophile : The bromine atom at the 5-position is highly activated for palladium-catalyzed cross-coupling reactions. It serves as an ideal substrate for Suzuki-Miyaura (C–C bond formation) and Buchwald-Hartwig (C–N bond formation) couplings, allowing medicinal chemists to rapidly expand Structure-Activity Relationships (SAR)[3].

  • The C2-Amine Nucleophile : The exocyclic primary amine can undergo derivatization via amide coupling, reductive amination, or condensation with aromatic aldehydes to form Schiff bases. Furthermore, it can be oxidatively cyclized to construct complex tricyclic systems, such as triazolo[4,3-a]quinoxalines, which exhibit potent biological activities[4].

Visualizing the Biological Target

Quinoxaline derivatives synthesized from this scaffold frequently act as ATP-competitive inhibitors of critical oncology targets. The diagram below illustrates the PI3K/Akt/mTOR signaling cascade and the dual-inhibition nodes targeted by these heterocyclic libraries[5].

G Quinoxaline Quinoxaline Library PI3K PI3K Quinoxaline->PI3K Inhibition Akt Akt (PKB) Quinoxaline->Akt Inhibition RTK RTK RTK->PI3K PIP3 PIP3 PI3K->PIP3 PIP3->Akt mTOR mTORC1 Akt->mTOR Survival Cell Survival mTOR->Survival

Fig 1: Mechanism of action for quinoxaline libraries targeting the PI3K/Akt/mTOR pathway.

Validated Experimental Protocols

As a Senior Application Scientist, I emphasize that robust library synthesis requires self-validating protocols where the causality of each reagent choice is thoroughly understood.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at the C5-Position

Objective: To introduce diverse aryl/heteroaryl substituents at the C5 position of the quinoxaline core. Materials: 5-bromoquinoxalin-2-amine (1.0 eq), Aryl boronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (3.0 eq), 1,4-Dioxane/Water (4:1 v/v).

Step-by-Step Methodology :

  • Reaction Setup : In an oven-dried Schlenk flask, combine 5-bromoquinoxalin-2-amine, the aryl boronic acid, Pd(dppf)Cl₂, and K₂CO₃.

    • Mechanistic Insight: Pd(dppf)Cl₂ is selected because its bidentate dppf ligand enforces a cis-geometry on the palladium center. This dramatically accelerates the reductive elimination step, which is often the rate-limiting bottleneck in sterically hindered heteroaryl systems[6].

  • Atmospheric Control : Evacuate the flask and backfill with ultra-pure Argon (repeat 3x).

    • Mechanistic Insight: The active Palladium(0) intermediate is highly susceptible to oxidation by atmospheric O₂. Strict anaerobic conditions prevent catalyst deactivation and minimize oxidative homocoupling of the boronic acid[3].

  • Solvent Addition & Heating : Inject the degassed 1,4-Dioxane/Water mixture via syringe. Heat the reaction to 90 °C with vigorous stirring for 12 hours.

    • Mechanistic Insight: The biphasic solvent system is critical. Dioxane solubilizes the organic reagents, while water dissolves the inorganic base, facilitating the transmetalation step by forming the highly reactive boronate complex[6].

  • Validation & QC : Monitor reaction progress via LC-MS. The protocol is self-validating when the starting material mass ( [M+H]+=224.0 m/z) is completely replaced by the calculated product mass.

  • Workup : Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Derivatization of the C2-Amine via Amide Coupling

Objective: To functionalize the C2-amine, modulating the lipophilicity and hydrogen-bonding profile of the library. Materials: C5-substituted quinoxalin-2-amine (1.0 eq), Carboxylic acid (1.2 eq), HATU (1.5 eq), DIPEA (3.0 eq), anhydrous DMF.

Step-by-Step Methodology :

  • Pre-Activation : In a dry vial, dissolve the carboxylic acid and HATU in anhydrous DMF. Add DIPEA and stir for 15 minutes at room temperature.

    • Mechanistic Insight: HATU converts the carboxylic acid into a highly reactive OAt ester. Pre-activation ensures that the less nucleophilic heteroaromatic 2-amine is not outcompeted by side reactions (e.g., guanidinylation).

  • Coupling : Add the C5-substituted quinoxalin-2-amine to the activated ester solution. Stir at 50 °C for 8–12 hours.

    • Mechanistic Insight: The exocyclic amine on the electron-deficient quinoxaline ring exhibits reduced nucleophilicity compared to aliphatic amines. Mild heating (50 °C) overcomes the activation energy barrier for nucleophilic acyl substitution.

  • Validation & QC : Verify the consumption of the amine via TLC (UV active at 254 nm). The appearance of a new, less polar spot indicates successful amide formation.

  • Workup : Quench with saturated NaHCO₃, extract with DCM, wash with 5% aqueous LiCl (to remove residual DMF), dry, and concentrate.

Quantitative Data: Suzuki Coupling Optimization

The success of library diversification heavily depends on optimizing cross-coupling conditions. The following table summarizes comparative data for reaction optimization[6].

Catalyst SystemBaseSolvent SystemTemp (°C)Avg. Yield (%)Mechanistic Advantage
Pd(PPh₃)₄Na₂CO₃Toluene/EtOH/H₂O9065–75Standard conditions; optimal for electron-rich, unhindered boronic acids.
Pd(dppf)Cl₂K₂CO₃1,4-Dioxane/H₂O10085–95Bidentate ligand prevents catalyst deactivation; ideal for sterically hindered substrates.
Pd₂(dba)₃ / XPhosCs₂CO₃1,4-Dioxane11080–90Highly active for unactivated heteroaryl bromides; promotes difficult reductive eliminations.
References
  • ResearchGate - An Efficient and Clean Synthesis of Thiophenyl Thiazole Depended Novel Triazolo[4,3-a]Quinoxaline Derivatives.[Link]

  • ChemWhat - 5-bromoquinoxalin-2-amine CAS#: 181871-83-0.[Link]

  • NIH PMC - Impact of Cross-Coupling Reactions in Drug Discovery and Development.[Link]

  • ACS Publications - Discovery and Optimization of Quinazolinone-pyrrolopyrrolones as Potent and Orally Bioavailable Pan-Pim Kinase Inhibitors.[Link]

  • ResearchGate - A review on the therapeutic potential of quinoxaline derivatives.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 5-Bromoquinoxalin-2-Amine Synthesis

Welcome to the Technical Support Center. Synthesizing 5-bromoquinoxalin-2-amine presents unique chemoselective and regioselective challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Synthesizing 5-bromoquinoxalin-2-amine presents unique chemoselective and regioselective challenges. This guide is designed for researchers and drug development professionals, addressing the root causes of low yields across the three primary synthesis stages: Condensation, Chlorination, and Amination.

Process Overview & Yield-Loss Junctions

SynthesisWorkflow SM 3-Bromo-1,2-diaminobenzene + Glyoxylic Acid Condensation 1. Condensation SM->Condensation Intermediate1 5-Bromoquinoxalin-2(1H)-one Condensation->Intermediate1 Yield Loss: Isomerization Chlorination 2. Chlorination Intermediate1->Chlorination Intermediate2 5-Bromo-2-chloroquinoxaline Chlorination->Intermediate2 Yield Loss: Hydrolysis Amination 3. Amination Intermediate2->Amination Product 5-Bromoquinoxalin-2-amine Amination->Product Yield Loss: Poor SNAr

Fig 1. Synthesis workflow of 5-bromoquinoxalin-2-amine highlighting critical yield-loss junctions.

Module 1: Condensation & Regioselectivity (Step 1)

Q: Why is the yield of my 5-bromoquinoxalin-2(1H)-one intermediate so low, and why do I see multiple spots on TLC?

A: The condensation of 3-bromo-1,2-diaminobenzene with glyoxylic acid typically produces a mixture of 5-bromo and 8-bromo regioisomers.

Causality: The electron-withdrawing bromine atom deactivates the adjacent ortho-amine. Consequently, the meta-amine is significantly more nucleophilic. If the reaction is run at room temperature or higher, thermodynamic control dominates, leading to a nearly 1:1 mixture of isomers. To favor the desired 5-bromo isomer, the reaction must be kept under strict kinetic control at low temperatures[1].

Self-Validating Protocol: Regioselective Condensation

  • Dissolve 3-bromo-1,2-diaminobenzene (1.0 eq) in anhydrous methanol and cool to 0 °C in an ice bath.

  • Add glyoxylic acid (1.1 eq) dropwise over 30 minutes, maintaining the internal temperature strictly at 0 °C[1].

  • Stir at 0 °C for 1 hour, then allow the mixture to slowly warm to room temperature.

  • Validation Check: The desired 5-bromo isomer has lower solubility in cold methanol than the 8-bromo isomer and will selectively precipitate out of the solution. Filter the cold solution to recover the kinetically favored product in high purity.

Module 2: Chlorination Workup Issues (Step 2)

Q: My POCl₃ chlorination shows complete conversion by LC-MS, but yields drop drastically after workup. What is happening?

A: 2-Chloroquinoxalines are highly susceptible to hydrolysis back to the quinoxalin-2(1H)-one starting material if the aqueous quench is poorly controlled[2].

Causality: Excess POCl₃ reacts violently with water, generating HCl and intense heat. The localized heating and highly acidic environment drive the rapid reverse hydrolysis of the newly formed C-Cl bond.

Self-Validating Protocol: Anhydrous Chlorination & Cold Quench

  • Suspend 5-bromoquinoxalin-2(1H)-one in POCl₃ (10 eq). Add a catalytic amount of DMF (0.1 eq) to generate the Vilsmeier-Haack active species.

  • Reflux for 3 hours until the starting material is consumed (monitor by TLC).

  • Critical Step: Distill off at least 70% of the excess POCl₃ under reduced pressure before attempting an aqueous workup[1].

  • Validation Check: Slowly drip the remaining concentrated mixture into a vigorously stirred ice-water bath (0–5 °C), ensuring the internal temperature never exceeds 10 °C.

  • Filter the resulting precipitate immediately to prevent prolonged exposure to the acidic aqueous phase.

Module 3: Amination Failure (Step 3)

Q: Direct amination of 5-bromo-2-chloroquinoxaline with methanolic ammonia at high temperatures yields <20% product. How can I improve this?

A: While the amination of the parent 2-chloroquinoxaline is often described as straightforward, substituted halo-quinoxalines frequently fail under standard Nucleophilic Aromatic Substitution (SNAr) conditions with ammonia[1].

Causality: Ammonia is a poor nucleophile for unactivated, electron-rich quinoxalines. Applying high temperatures and prolonged reaction times in sealed tubes leads to decomposition and tar formation rather than successful substitution.

Solution: Transition to a two-step protected amination via p-methoxybenzylamine (PMBA) followed by TFA deprotection[1], or utilize a Palladium-catalyzed Buchwald-Hartwig amination[3].

Quantitative Comparison of Amination Strategies
Amination MethodReagents / CatalystTemp (°C)Time (h)Typical Yield (%)Primary Failure Mode
Direct SNAr NH₃ in MeOH120 (Sealed)24< 20%Decomposition / No reaction[1]
PMBA Route 1. PMBA, Et₃N, EtOH 2. TFA1. 80 2. 501. 3 2. 24> 85%Incomplete deprotection[1]
Buchwald-Hartwig NH₃ surrogate, Pd/PTABS25 - 801275 - 90%Catalyst poisoning[3]

Self-Validating Protocol: PMBA Amination and Deprotection

  • Substitution: Dissolve 5-bromo-2-chloroquinoxaline (1.0 eq) in ethanol. Add p-methoxybenzylamine (1.2 eq) and triethylamine (1.5 eq). Reflux for 3 hours[1].

  • Validation Check: Evaporate the solvent and wash the residue with water. The PMB-protected intermediate should precipitate as a solid in high purity (>90%). If an oil forms, triturate with cold hexanes.

  • Deprotection: Dissolve the intermediate in neat trifluoroacetic acid (TFA) and heat at 50 °C for 24 hours[1].

  • Evaporate the TFA, neutralize the residue with saturated NaHCO₃, and extract with ethyl acetate to yield the pure 5-bromoquinoxalin-2-amine.

References

[3] Title: Pd/PTABS: Catalyst for Room Temperature Amination of Heteroarenes Source: Organic Letters (American Chemical Society) URL: [Link]

[1] Title: Multi-gram Preparation of 7-Nitroquinoxalin-2-amine Source: Journal of the Brazilian Chemical Society (SciELO) URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing the Purification of 5-Bromoquinoxalin-2-amine via Flash Column Chromatography

Welcome to the technical support center for the purification of 5-bromoquinoxalin-2-amine. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 5-bromoquinoxalin-2-amine. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this key intermediate with high purity. As a moderately polar aromatic amine, 5-bromoquinoxalin-2-amine presents specific purification challenges, primarily due to its basic nature and potential for strong interaction with standard silica gel. This document provides in-depth, field-proven troubleshooting advice and optimized protocols to streamline your workflow and enhance purification success.

Section 1: Understanding the Molecule & the Core Challenge

The primary difficulty in purifying 5-bromoquinoxalin-2-amine on silica gel stems from the interaction between the basic amine group and the acidic silanol groups (Si-OH) on the silica surface. This acid-base interaction can lead to significant peak tailing, poor resolution, and in some cases, irreversible adsorption of the compound to the stationary phase, resulting in low recovery.[1]

Our entire strategy is built around mitigating this unwanted interaction to achieve a sharp, symmetrical peak shape and efficient separation from impurities.

Table 1: Physicochemical Properties of 5-Bromoquinoxalin-2-amine

PropertyValueSource(s)
Molecular Formula C₈H₆BrN₃[2]
Molecular Weight 224.06 g/mol [2]
Appearance Yellow to brown solid/powder[3]
Melting Point 151-156 °C[2]
Solubility Soluble in methanol; Very soluble in DMF; Sparingly soluble in glacial acetic acid; Very slightly soluble in chloroform; Practically insoluble in water.[2]
pKa (Predicted) The quinoxaline nitrogen atoms and the exocyclic amine are basic. Precise experimental pKa is not readily available, but it is expected to be a weak base.
XLogP3 1.2[2]

Section 2: The Foundational Technique: TLC for Method Development

Thin-Layer Chromatography (TLC) is the most critical and time-saving step in developing a successful flash chromatography method.[4][5] It allows you to quickly screen various solvent systems to find the one that provides the optimal separation (selectivity) and retention for your target compound.

Experimental Protocol: TLC Solvent Scouting
  • Prepare TLC Plates: Use standard silica gel 60 F₂₅₄ plates.

  • Spot the Sample: Dissolve your crude 5-bromoquinoxalin-2-amine in a suitable solvent (e.g., dichloromethane or methanol) to make a concentrated solution (~10 mg/mL). Using a capillary tube, spot a small amount onto the baseline of several TLC plates.

  • Prepare Eluent Systems: In separate TLC chambers, prepare various mobile phase systems. It is crucial to evaluate solvents from different selectivity groups to maximize the chances of finding an optimal system.[6]

  • Develop the Plates: Place one TLC plate in each chamber and allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Visualize: Remove the plates, mark the solvent front with a pencil, and let them dry. Visualize the spots under a UV lamp (254 nm). Circle the spots.

  • Calculate Rf Values: The Retention Factor (Rf) is the ratio of the distance traveled by the spot to the distance traveled by the solvent front.[4]

    • Goal: Aim for an Rf value for 5-bromoquinoxalin-2-amine between 0.15 and 0.35 .[4][7] This range ensures the compound elutes from the flash column in a reasonable number of column volumes (CVs), providing good separation without excessive solvent consumption.[4] The relationship is defined by CV ≈ 1/Rf .[8]

Table 2: Recommended Starting Solvent Systems for TLC Scouting

System #Non-Polar SolventPolar SolventModifier (Crucial for Amines)Rationale
1Hexanes or HeptaneEthyl Acetate (EtOAc)0.5 - 1% Triethylamine (TEA)A standard, versatile baseline system.[7] TEA is added to mask silica silanol groups and prevent peak tailing.[1]
2Dichloromethane (DCM)Methanol (MeOH)0.5 - 1% TEA or Ammonium HydroxideA more polar system for compounds that show low Rf in Hex/EtOAc.[7] The basic modifier is essential here as well.
3TolueneAcetone0.5 - 1% TEAUtilizes solvents from different selectivity classes which can sometimes dramatically change the elution order of impurities.[6]

Section 3: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the purification of 5-bromoquinoxalin-2-amine.

Q1: My compound is streaking badly on the TLC plate and tailing on the flash column. What's happening and how do I fix it?

A1: This is the most classic problem for basic amines on silica gel. The streaking is caused by the strong acid-base interaction between your compound's amine group and the acidic silanol groups on the silica surface.

Solutions:

  • Primary Fix: Add a Basic Modifier. The most effective solution is to add a small amount of a competing base to your mobile phase. This base will "neutralize" the active sites on the silica, allowing your compound to elute symmetrically.[1]

    • Triethylamine (TEA): Add 0.5% to 1% (v/v) TEA to your entire mobile phase (both the equilibration solvent and the running eluent). TEA is volatile and can typically be removed during solvent evaporation.

    • Ammonium Hydroxide (NH₄OH): For more polar systems (like DCM/MeOH), a few drops of concentrated NH₄OH in the polar solvent component can be very effective.

  • Sample Loading: Overloading the column can exacerbate tailing. Ensure you are not exceeding the recommended sample load for your column size (typically 1-10% of the silica weight, depending on separation difficulty).[5]

  • Consider Dry Loading: If your compound is not very soluble in the mobile phase, dissolving it in a stronger solvent for liquid loading can cause band broadening. Dry loading (adsorbing the crude material onto a small amount of silica or Celite before loading it onto the column) can produce sharper bands.[7][9]

Q2: My compound won't elute from the column, even with a highly polar solvent system like 20% methanol in DCM.

A2: This indicates that your compound is very strongly adsorbed to the silica.

Solutions:

  • Did you add a basic modifier? This is the most likely cause. Without a modifier like TEA or NH₄OH, the amine can bind so strongly to the acidic silica that it becomes effectively irreversible.[1] If you have already run the column without a modifier, you may need to flush the column with a solvent system containing a high concentration of modifier (e.g., 90:10:1 DCM/MeOH/TEA) to recover your material.

  • Switch to an Amine-Functionalized Column: If adding a modifier is insufficient or undesirable, the next best step is to use a different stationary phase. An amine-functionalized silica column (KP-NH) provides a basic surface environment, which repels the basic amine and allows for elution with less polar, non-modified solvents (like hexane/EtOAc).[1] This often provides excellent peak shape for challenging amines.

Q3: The separation between my product and a key impurity is poor (ΔRf < 0.1). What can I do?

A3: Poor separation means you have low selectivity for this specific pair of compounds in your chosen solvent system.

Solutions:

  • Change Solvent Selectivity: The fastest way to improve separation is to change the nature of the polar solvent in your mobile phase. If you are using Hexane/EtOAc, try switching to a system based on Dichloromethane or Toluene (e.g., Toluene/Acetone).[6] Solvents from different selectivity classes interact with your compounds in different ways and can often "pull apart" closely eluting spots.

  • Fine-Tune Solvent Strength: If you have some separation, you can try to optimize it by using a shallower gradient or running the column isocratically with a weaker mobile phase (lower percentage of the polar solvent). This will increase the retention time and allow more time for the compounds to separate on the column.

  • Lower the Column Load: Reducing the amount of crude material loaded onto the column can significantly improve the resolution of closely eluting compounds.

Q4: I have a good TLC separation, but the flash chromatography result is poor. Why?

A4: The transfer from TLC to flash chromatography is generally reliable (CV ≈ 1/Rf), but discrepancies can occur.[4][8]

Solutions:

  • Ensure TLC Chamber Saturation: Make sure your TLC developing chamber is saturated with the solvent vapors (e.g., by lining it with filter paper). An unsaturated chamber can lead to an artificially high Rf value, making you overestimate the solvent strength needed for the column.

  • Column Equilibration: The column must be fully equilibrated with the initial mobile phase before loading the sample. For amines, this is especially critical if your mobile phase contains a modifier like TEA. Equilibrate with at least 3-5 column volumes of the mobile phase.

  • Flow Rate: An excessively high flow rate on the flash column can decrease resolution. Try reducing the flow rate to allow for better equilibrium between the mobile and stationary phases.

Troubleshooting Workflow Diagram

Caption: Troubleshooting Decision Tree for Common Flash Chromatography Issues.

Section 4: Optimized Flash Chromatography Protocol

This protocol assumes method development via TLC has been completed and an optimal solvent system has been identified.

Step 1: Column and Eluent Preparation
  • Select Column Size: Choose a silica gel column size appropriate for your sample quantity. A common rule of thumb is a 30:1 to 100:1 ratio of silica weight to crude sample weight.

  • Prepare Eluents: Prepare your "Solvent A" (weak eluent, e.g., Hexane + 1% TEA) and "Solvent B" (strong eluent, e.g., Ethyl Acetate + 1% TEA). Prepare enough solvent for the entire run (equilibration, gradient, and final flush).

    • Causality: Adding the basic modifier to both solvents ensures a consistent pH environment on the column, which is critical for reproducible chromatography and good peak shape.[1]

Step 2: Column Packing and Equilibration
  • Packing: Securely mount the column. If packing manually, use the slurry packing method for best results. Create a slurry of silica gel in Solvent A and pour it into the column, taking care not to introduce air bubbles.[9]

  • Equilibration: Pump/push at least 5 column volumes of Solvent A through the column. This step is vital to ensure all active silanol sites are passivated by the triethylamine before the sample is introduced.

Step 3: Sample Loading
  • Method A: Liquid Loading (for samples soluble in weak eluent)

    • Dissolve the crude material in a minimal amount of Solvent A or a slightly stronger mixture (e.g., 95:5 Solvent A:Solvent B).

    • Draw the solution into a syringe and carefully inject it onto the top of the column bed.

  • Method B: Dry Loading (Recommended for better resolution)

    • Dissolve the crude material in a volatile solvent (like DCM or MeOH).

    • Add a small amount of silica gel (or an inert support like Celite), approximately 1-2 times the weight of your crude sample.

    • Thoroughly mix and evaporate the solvent on a rotary evaporator until a fine, free-flowing powder is obtained.[9]

    • Carefully load this powder onto the top of the equilibrated column bed.

Step 4: Elution and Fraction Collection
  • Run the Gradient: Start the elution with 100% Solvent A. Gradually increase the percentage of Solvent B according to the method you developed from your TLC data. A common starting point is a linear gradient from 0% B to 50% B over 10-15 column volumes.

  • Collect Fractions: Collect fractions throughout the run.

  • Monitor Fractions: Use TLC to analyze the collected fractions to identify which ones contain your pure product. Spot the crude material, the pure product fractions, and co-eluting fractions on the same plate for easy comparison.

Step 5: Product Isolation
  • Combine the fractions containing the pure 5-bromoquinoxalin-2-amine.

  • Remove the solvent using a rotary evaporator. The presence of TEA may require co-evaporation with a solvent like toluene or placing the flask under high vacuum to fully remove it.

Overall Purification Workflow

Caption: Standard Workflow for Purifying 5-Bromoquinoxalin-2-amine.

References

  • Using TLC to Scout Flash Chromatography Solvents . Biotage. (2023, January 19). [Link]

  • All you need to know about using TLC data for flash method optimization . Buchi.com. [Link]

  • A Complete Guide to Mobile Phase and Stationary Phase in HPLC . Labtech. [Link]

  • Types of stationary phases in gas chromatography . Phenomenex. (2025, August 08). [Link]

  • Flash Method Development from TLC Plates Webinar . YouTube. (2021, March 12). [Link]

  • Flash Chromatography Basics . Sorbent Technologies, Inc. (2025, August 11). [Link]

  • Improve flash chromatography method development with matching TLC plates . Teledyne ISCO. (2023, December 19). [Link]

  • Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents . PMC. (2020, November 01). [Link]

  • Retention and Selectivity of Aromatic Hydrocarbons with Polar Groups in Ternary Reversed-Phase–HPLC Systems with Tetrahydrofuran as Modifier . LCGC International. [Link]

  • Separation of Quinoxaline on Newcrom R1 HPLC column . SIELC Technologies. (2018, February 17). [Link]

  • TROUBLESHOOTING GUIDE . Phenomenex. [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? . Biotage. (2023, February 10). [Link]

  • Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks . alwsci. (2024, May 10). [Link]

  • Troubleshooting in Chromatography . Journal of Chromatographic Science. [Link]

  • Purification of Organic Compounds by Flash Column Chromatography . Organic Syntheses. (2025, June 19). [Link]

  • Brimonidine EP Impurities & USP Related compounds . SynThink. [Link]

  • Flash Purification Methodology for Synthetic Peptides . Phenomenex. [Link]

  • Purification by Flash Column Chromatography | Chemistry Laboratory Techniques . MIT OpenCourseWare. [Link]

  • Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug . PMC. [Link]

  • Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography . LCGC International. (2025, November 28). [Link]

  • Brimonidine Impurity 25 . Quality Control Chemicals (QCC). [Link]

  • Identification and Synthesis of New Process Related Impurity in Brimonidine Tartarate . Der Pharma Chemica. [Link]

  • 5-Bromoquinoxalin-2-ol — Chemical Substance Information . NextSDS. [Link]

  • 5-bromo-6-quinoxalinamine | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry . PharmaCompass.com. [Link]

  • Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and . Agilent. [Link]

  • Chromatographic Separation of Aromatic Amine Isomers: A Solved Issue by a New Amphiphilic Pillar[10]arene Stationary Phase . ACS Applied Materials & Interfaces. (2022, December 06). [Link]

  • Amine Reactivity . MSU chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Palladium Catalyst Loading for 5-Bromoquinoxalin-2-amine Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for optimizing palladium-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for optimizing palladium-catalyzed cross-coupling reactions involving 5-bromoquinoxalin-2-amine. The unique electronic and coordinating properties of this substrate necessitate a carefully considered approach to catalyst system selection and optimization.

Troubleshooting Guide

This section addresses specific, common problems encountered during the coupling of 5-bromoquinoxalin-2-amine.

Q1: My reaction shows low or no conversion of the starting material. What should I check first?

Low or no product yield is a frequent issue that can often be resolved by systematically verifying your setup and reagents before making significant changes to the catalyst system.

  • Pillar 1: Ensure a Scrupulously Inert Atmosphere. The active Pd(0) catalyst is highly sensitive to oxygen.[1] Oxygen can lead to the formation of inactive palladium oxides and can also promote the homocoupling of boronic acids in Suzuki reactions.[2]

    • Actionable Advice: Use a robust method to deoxygenate your reaction vessel. The most reliable technique is to evacuate the sealed flask with a vacuum pump and backfill with an inert gas (like argon or nitrogen), repeating this cycle at least three times.[3] For solvents, sparging with inert gas or using the freeze-pump-thaw method is crucial for removing dissolved oxygen.[4]

  • Pillar 2: Verify Reagent Purity and Stoichiometry. Impurities in starting materials, reagents, or solvents can poison the catalyst or lead to side reactions.

    • Actionable Advice:

      • Aryl Halide: Confirm the purity of your 5-bromoquinoxalin-2-amine.

      • Coupling Partner: For Suzuki reactions, ensure the boronic acid is not degraded (protodeborylation). For Buchwald-Hartwig aminations, amines should be purified, for example by filtration through a plug of activated alumina.

      • Base: Use a freshly opened or properly stored base. The particle size of solid bases can also impact the reaction; grinding the base before use can be beneficial.[5]

      • Solvent: Always use anhydrous, degassed solvents. Sure/Seal™ bottles are generally reliable, but other solvents require thorough degassing.

  • Pillar 3: Assess Catalyst Activation. Many common palladium sources, such as Pd(OAc)₂, are Pd(II) precatalysts that must be reduced in situ to the active Pd(0) species.[2][6] Inefficient reduction is a common cause of low activity.

    • Actionable Advice: If using a Pd(II) source, ensure your conditions promote reduction. Sometimes, an extra equivalent of a phosphine ligand can aid this process and improve catalyst stability.[7] Alternatively, consider switching to a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a modern, air-stable precatalyst (e.g., a Buchwald G3 or G4 precatalyst) which generates the active catalyst more reliably.

Q2: I'm observing significant formation of side products, such as homocoupling or debromination. How can I minimize these?

Side reactions compete with your desired transformation, directly reducing your yield.

  • Homocoupling: This involves the coupling of two identical molecules (e.g., two boronic acids in a Suzuki reaction).

    • Primary Cause: The presence of oxygen is a major promoter of boronic acid homocoupling.[2]

    • Solution: Rigorous degassing of all solvents and reagents is the most effective solution.[2] Running the reaction at a lower temperature may also help.

  • Debromination (Hydrodehalogenation): This is the replacement of the bromine atom with a hydrogen atom.

    • Primary Cause: This can occur through various pathways, including a competing reaction where an amide undergoes beta-hydride elimination in Buchwald-Hartwig aminations.[8] It can also be influenced by the choice of base and solvent.

    • Solution: Screen different bases. A weaker base (e.g., K₃PO₄ or K₂CO₃ instead of an alkoxide) may be beneficial. Optimizing the ligand to accelerate the desired reductive elimination step can also outcompete this side reaction.[9]

Q3: My reaction mixture turns black and stalls. Is this palladium black, and how can I prevent it?

Yes, the formation of a black precipitate is a strong indicator of catalyst decomposition into "palladium black," an inactive, agglomerated form of palladium metal.[2] This is a common catalyst deactivation pathway.

  • Causes & Solutions:

    • High Temperature: Excessive heat can accelerate catalyst decomposition.[2] Action: Try running the reaction at the lowest temperature that still provides a reasonable rate.

    • High Catalyst Concentration: Paradoxically, a higher catalyst loading can sometimes promote the aggregation pathway.[2] Action: Lower the palladium concentration to favor the desired catalytic cycle.

    • Ligand Degradation: Oxygen can degrade phosphine ligands to phosphine oxides, destabilizing the palladium complex.[2][6] Action: Ensure the reaction is thoroughly deoxygenated. Consider adding a slight excess of the ligand relative to palladium to improve stability.

    • Inadequate Ligand: The chosen ligand may not be sufficient to stabilize the Pd(0) intermediate throughout the reaction. Action: Switch to a more sterically bulky and electron-rich ligand, which can better protect the palladium center.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting palladium catalyst loading for coupling with 5-bromoquinoxalin-2-amine, and how do I optimize it?

For initial screening, a catalyst loading of 1-5 mol% is a common starting point for many cross-coupling reactions.[10][11] However, the optimal loading is a balance between reaction efficiency, cost, and ease of purification.

  • Optimization Strategy:

    • Start High, Go Low: Begin with a higher loading (e.g., 3-5 mol%) to ensure the reaction proceeds and to confirm the viability of your chosen catalyst system.

    • Stepwise Reduction: Once you have a successful result, perform a series of experiments systematically lowering the catalyst loading (e.g., to 2 mol%, 1 mol%, 0.5 mol%, etc.) while keeping all other parameters constant.

    • Monitor Conversion: Track the reaction progress (e.g., by TLC or LC-MS) at each loading to find the lowest concentration that provides a good yield in an acceptable timeframe. In industrial processes, loadings can sometimes be reduced to <0.2 mol% with careful optimization.[7]

Parameter Starting Point Optimization Goal Rationale
Catalyst Loading 1-5 mol %< 1 mol % (ppm levels if possible)Minimize cost and residual palladium in the final product.
Ligand:Pd Ratio 1:1 to 4:1Varies; often 2:1 is optimalBalances catalyst stability and activity. Too much ligand can inhibit the reaction.[12]
Temperature 80-110 °CLowest temp for efficient conversionMinimizes catalyst decomposition and side reactions.[2]

Q2: How does the choice of ligand affect the catalyst loading and overall reaction efficiency?

The ligand is arguably the most critical component of the catalyst system after the palladium itself. It directly influences the catalyst's stability, activity, and selectivity.[13][14][15]

  • Key Functions of the Ligand:

    • Stabilization: The ligand stabilizes the Pd(0) center, preventing its aggregation into inactive palladium black.[2]

    • Solubility: It renders the palladium complex soluble in the organic reaction medium.

    • Tuning Reactivity: The steric bulk and electronic properties of the ligand modulate the rates of the key steps in the catalytic cycle (oxidative addition and reductive elimination).[8]

For a substrate like 5-bromoquinoxalin-2-amine, which contains a potentially coordinating N-heterocyclic ring, sterically hindered ligands are often required. These bulky ligands create a protective pocket around the palladium atom, preventing the quinoxaline's nitrogen from deactivating the catalyst.[9]

Ligand Class Examples Typical Application Notes
Triphenylphosphine PPh₃General purpose, often in Pd(PPh₃)₄Can be effective but may require higher temperatures and loadings.[7][16]
Ferrocenylphosphines dppfRobust for Suzuki couplingsPd(dppf)Cl₂ is a common and effective precatalyst.[17]
Bulky Biarylphosphines XPhos, SPhos, RuPhosBuchwald-Hartwig aminations, challenging Suzuki couplingsHighly active, allowing for lower catalyst loadings and milder conditions. Essential for coupling with N-heterocycles.[8][9]

Q3: Can the amine and quinoxaline nitrogen groups on the substrate interfere with the reaction?

Yes, absolutely. The lone pairs on the nitrogen atoms of the quinoxaline ring and the 2-amino group can coordinate to the palladium center. This coordination can act as a "poison," occupying a coordination site needed for the catalytic cycle and deactivating the catalyst.[9][18] This is a primary reason why standard conditions may fail for this class of substrate.

Mitigation Strategies:

  • Use Bulky Ligands: As mentioned above, sterically demanding ligands like the Buchwald-type biaryl phosphines are crucial. Their size physically blocks the substrate's nitrogen atoms from accessing and binding to the palladium center.[9]

  • Protecting Groups: In some cases, protecting the 2-amino group (e.g., as an acetamide) can prevent it from interfering. The Suzuki coupling can be performed on the protected intermediate, followed by deprotection.[19]

  • Ligand Screening: If catalyst inhibition is suspected, screening a panel of bulky phosphine ligands is the most direct approach to finding a system that overcomes this issue.[16]

Visualizations & Protocols

Troubleshooting Workflow

This diagram provides a logical path for diagnosing and solving common issues in your coupling reaction.

TroubleshootingWorkflow cluster_catalyst Catalyst System Checks Start Low / No Product Yield Inert Check Inert Atmosphere (Vacuum/Backfill x3, Degas Solvents) Start->Inert Inert->Start Issue Found & Fixed Reagents Verify Reagent Quality (Purity, Stoichiometry, Dryness) Inert->Reagents Atmosphere OK Reagents->Start Issue Found & Fixed Catalyst Assess Catalyst System Reagents->Catalyst Reagents OK CatalystActivation Ensure Precatalyst Activation (Using Pd(0) or reliable precatalyst?) Catalyst->CatalystActivation Temp Optimize Reaction Temp. (Too low? Too high?) Success Reaction Successful Temp->Success Temp OK LigandChoice Screen Ligands (Is ligand bulky enough?) CatalystActivation->LigandChoice Activation OK LigandChoice->Start New Ligand Works BaseChoice Screen Bases (Is base strong/soluble enough?) LigandChoice->BaseChoice Ligand OK BaseChoice->Temp Base OK

Caption: A flowchart for systematic troubleshooting of low-yielding coupling reactions.

Simplified Suzuki Catalytic Cycle

Understanding the catalytic cycle helps rationalize the importance of each reaction component.

SuzukiCycle Pd0 LₙPd(0) (Active Catalyst) OA Oxidative Addition Complex Pd0->OA Oxidative Addition TM Transmetalation Complex OA->TM Transmetalation RE Product Complex TM->RE Reductive Elimination RE->Pd0 Product Product (Ar-R) RE->Product ArX 5-Bromoquinoxalin- 2-amine (Ar-X) ArX->OA Boronic R-B(OH)₂ + Base Boronic->TM

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

General Experimental Protocol (Suzuki Coupling)

This protocol provides a robust starting point for the Suzuki coupling of 5-bromoquinoxalin-2-amine. Note: All operations should be performed under an inert atmosphere of argon or nitrogen.[1][20]

  • Glassware Preparation: Oven-dry all glassware (e.g., a Schlenk flask with a stir bar) and allow it to cool under vacuum or in a desiccator.

  • Reaction Setup:

    • To the Schlenk flask, add 5-bromoquinoxalin-2-amine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and a suitable base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv).[11][19][21]

    • Add the palladium catalyst (e.g., Pd(dppf)Cl₂ or Pd(PPh₃)₄, 1-5 mol%) and, if separate, the ligand.[19][21]

  • Atmosphere Exchange: Seal the flask with a septum, and perform a minimum of three vacuum/inert gas backfill cycles to establish an inert atmosphere.[1]

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane/water (4:1) or toluene) via syringe.[4][21] The reaction concentration is typically around 0.1 M.

  • Reaction Execution:

    • Immerse the flask in a preheated oil bath (typically 85-110 °C).[4][19]

    • Stir the reaction vigorously for the intended duration (typically 2-24 hours).

  • Monitoring: Monitor the reaction's progress by periodically taking small aliquots (under inert atmosphere) and analyzing them by TLC or LC-MS.[4]

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

    • Separate the organic layer. Wash it sequentially with water and then brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[4][11]

  • Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.[11]

References

  • Yamada, T., et al. (2024). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • Stephan, M., et al. (2015). Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. Chemistry – A European Journal. Retrieved from [Link]

  • Sherwood, T. C., et al. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis. Retrieved from [Link]

  • García-Vázquez, A., et al. (2021). Study on the Effect of the Ligand Structure in Palladium Organometallic Catalysts in the Suzuki–Miyaura Cross-Coupling Reaction. Chem. Proc.. Retrieved from [Link]

  • Surry, D. S., & Buchwald, S. L. (2011). Applications of Palladium-Catalyzed C–N Cross-CouplingReactions. Angewandte Chemie International Edition. Retrieved from [Link]

  • Denmark, S. E., & Smith, R. C. (2009). Palladium Catalyzed Cross-Coupling of Five-Membered Heterocyclic Silanolates. Organic letters. Retrieved from [Link]

  • The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Retrieved from [Link]

  • ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box?. Retrieved from [Link]

  • Novello, A., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Retrieved from [Link]

  • Vechorkin, O., et al. (2017). Understanding the Unusual Reduction Mechanism of Pd(II) to Pd(I): Uncovering Hidden Species and Implications in Catalytic Cross-Coupling Reactions. Journal of the American Chemical Society. Retrieved from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 1.3C: Transferring Methods - Inert Atmospheric Methods. Retrieved from [Link]

  • Kintek Furnace. (2026). What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Retrieved from [Link]

  • ResearchGate. (n.d.). Table 1. Screening of palladium catalysts for the Suzuki coupling of.... Retrieved from [Link]

  • ResearchGate. (2026). Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions | Request PDF. Retrieved from [Link]

  • PubMed. (2025). Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions. Retrieved from [Link]

  • ResearchGate. (2025). The Impact of Palladium(II) Reduction Pathways on the Structure and Activity of Palladium(0) Catalysts | Request PDF. Retrieved from [Link]

  • Al-Masum, M., & Kumar, D. (2007). Highly efficient Suzuki coupling using moderately bulky tolylphosphine ligands. Journal of Organometallic Chemistry. Retrieved from [Link]

  • Magano, J., & Dunetz, J. R. (2012). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. Retrieved from [Link]

  • Preprints.org. (2021). Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry. Retrieved from [Link]

  • PubMed Central. (2025). Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions. Retrieved from [Link]

  • Consensus Academic Search Engine. (n.d.). Suzuki Reaction General Procedure. Retrieved from [Link]

  • Boruah, P. R., et al. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. Royal Society of Chemistry. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Al-Masoudi, N. A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules. Retrieved from [Link]

  • Organic Chemistry Portal. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • PubMed. (n.d.). Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides. Retrieved from [Link]

  • University of Windsor. (n.d.). Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP). Retrieved from [Link]

  • PubMed Central. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

  • ResearchGate. (n.d.). Mechanistic investigation of palladium-catalysed oxidative amination.... Retrieved from [Link]

Sources

Optimization

Troubleshooting common impurities in commercial 5-bromoquinoxalin-2-amine batches

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the purity of commercially sourced heterocyclic building blocks. 5-Bromoquinoxalin-2-amine (CAS: 18...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the purity of commercially sourced heterocyclic building blocks. 5-Bromoquinoxalin-2-amine (CAS: 181871-83-0) is a privileged scaffold in medicinal chemistry, heavily utilized in the synthesis of kinase inhibitors and other biologically active molecules.

However, the synthesis of this compound is notoriously prone to generating structurally similar impurities that can severely compromise downstream palladium-catalyzed cross-coupling reactions or biological assays. This guide is designed to help you understand the causality behind these impurities, troubleshoot failing reactions, and validate your commercial batches using self-validating analytical protocols.

The Chemistry of Contamination: Understanding Causality

To troubleshoot an impure batch, we must first understand how the impurities are formed. The synthesis of 5-bromoquinoxalin-2-amine typically involves the cyclocondensation of an unsymmetrical diamine (e.g., 3-bromo-1,2-diaminobenzene) with a two-carbon synthon.

Because the two amino groups on the starting material possess similar nucleophilicity, the cyclization often proceeds through competing pathways. This inherently leads to a mixture of regioisomers unless strict regioselective control or complex purification is employed[1]. Furthermore, direct bromination strategies of the quinoxaline core can lead to over-brominated or under-brominated species due to the electronic properties of the nitrogen-containing ring[2][3].

G SM 3-Bromo-1,2-diaminobenzene (Asymmetrical Precursor) Cond Cyclocondensation (Nucleophilic Attack) SM->Cond + C2 Synthon Prod 5-Bromoquinoxalin-2-amine (Target Product) Cond->Prod Major Kinetic Pathway Imp1 8-Bromoquinoxalin-2-amine (Regioisomer Impurity) Cond->Imp1 Competing Pathway Imp2 Dibromo-quinoxalines (Over-bromination) Cond->Imp2 Halogen Scrambling

Caption: Origin of structural impurities during the cyclocondensation synthesis of bromoquinoxalines.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My commercial batch of 5-bromoquinoxalin-2-amine shows a secondary peak on the LC-MS with the exact same mass (m/z 224). What is this? A1: You are observing a regioisomer, most likely 8-bromoquinoxalin-2-amine or 6-bromoquinoxalin-2-amine . Because these isomers share identical molecular weights and highly similar polarities, they co-elute on standard reverse-phase HPLC methods. Their presence indicates that the manufacturer did not achieve complete regioselectivity during the cyclocondensation of the o-phenylenediamine precursor[1].

Q2: I am using this batch in a Suzuki-Miyaura cross-coupling, but I am seeing poor yields and a high degree of symmetrical dimers. Is the batch contaminated? A2: While trace impurities (like dibromo-quinoxalines) can cause multiple coupling events, the formation of symmetrical dimers (homo-coupling) is primarily driven by the presence of dissolved oxygen. Oxygen oxidizes the active Pd(0) catalyst to a Pd(II) species, which facilitates the homo-coupling of your organoboron reagents[4]. Before discarding the batch, rigorously degas your solvents using the freeze-pump-thaw method and ensure a strictly inert atmosphere.

Q3: How can I definitively distinguish the 5-bromo isomer from the 8-bromo isomer if their mass and 1D NMR spectra are nearly identical? A3: You must utilize 2D NOESY (Nuclear Overhauser Effect Spectroscopy) NMR. The spatial proximity of the protons dictates the cross-peaks. In 5-bromoquinoxalin-2-amine, the amino group (-NH2) at the C2 position is spatially distant from the bromine at C5. In the 8-bromo isomer, the bromine is adjacent to the nitrogen of the pyrazine ring, altering the electronic environment and spatial interactions of the nearby aromatic protons.

Quantitative Data: Impurity Profiling

To aid in your LC-MS and analytical validation, reference the table below for the most common impurities found in commercial batches.

Impurity TypeChemical NameExpected m/z [M+H]+Typical OriginImpact on Downstream Chemistry
Target 5-Bromoquinoxalin-2-amine224.0 / 226.0N/AN/A
Regioisomer 8-Bromoquinoxalin-2-amine224.0 / 226.0Competing cyclizationYields isomeric final products; assay failure.
Over-brominated 5,8-Dibromoquinoxalin-2-amine302.0 / 304.0 / 306.0Halogen scramblingCatalyst poisoning; poly-arylation.
Under-brominated Quinoxalin-2-amine146.1Incomplete brominationUnreactive in cross-coupling; acts as a competitive inhibitor.
Intermediate 2-Chloro-5-bromoquinoxaline243.0 / 245.0Incomplete aminationCompetes for Pd-catalyst insertion.

Experimental Protocols (Self-Validating Systems)

Do not rely solely on the vendor's Certificate of Analysis (CoA). Implement the following self-validating protocols to ensure batch integrity before committing to expensive synthetic steps.

Protocol 1: Regioisomer Resolution via 2D NOESY NMR

Causality: 1D NMR is insufficient due to overlapping aromatic signals. 2D NOESY identifies spatial proximity through space (< 5 Å), allowing definitive assignment of the bromine position relative to the quinoxaline core.

  • Sample Preparation: Dissolve 15 mg of the commercial 5-bromoquinoxalin-2-amine batch in 0.6 mL of deuterated DMSO (DMSO- d6​ ). Causality: DMSO is chosen to ensure complete dissolution and to slow down the exchange rate of the -NH2 protons, making them visible.

  • Data Acquisition: Acquire a standard 1H NMR spectrum (400 MHz or higher) to establish baseline chemical shifts. Subsequently, acquire a 2D NOESY spectrum with a mixing time of 400-500 ms.

  • Signal Assignment: Locate the -NH2 broad singlet (typically around 6.5 - 7.5 ppm).

  • Self-Validation Checkpoint: Analyze the cross-peaks. If the compound is the pure 5-bromo isomer, you will observe a strong NOE cross-peak between the C3 proton (pyrazine ring) and the -NH2 protons. If the batch is contaminated with the 8-bromo isomer, you will observe an altered NOE network due to the steric bulk of the bromine shifting the adjacent C7 proton signals. If multiple distinct -NH2 environments are visible, the batch is a mixture.

Protocol 2: Selective Recrystallization for Regioisomer Enrichment

Causality: If Protocol 1 reveals regioisomeric contamination, chromatography is often ineffective due to identical polarities. Recrystallization exploits slight differences in crystal lattice packing energies between the isomers.

  • Dissolution: Suspend 1.0 g of the impure batch in 15 mL of boiling ethanol/water (80:20 v/v). Stir vigorously until complete dissolution occurs.

  • Hot Filtration: Rapidly filter the hot solution through a pre-warmed celite pad to remove insoluble polymeric impurities.

  • Controlled Cooling: Allow the filtrate to cool to room temperature slowly over 4 hours without disturbance. Causality: Rapid cooling causes kinetic precipitation, trapping impurities in the crystal lattice. Slow cooling favors thermodynamic crystal growth of the major isomer.

  • Isolation: Filter the resulting crystals and wash with 2 mL of ice-cold ethanol.

  • Self-Validation Checkpoint: Dry the crystals under vacuum and repeat Protocol 1. The minor regioisomer should be enriched in the mother liquor, and the isolated crystals should show >98% purity by NMR.

Troubleshooting Workflow

G Start Commercial Batch Fails QC LCMS Perform LC-MS Analysis Start->LCMS CheckMass Observe split peaks at m/z 224? LCMS->CheckMass NMR Execute Protocol 1: 2D NOESY NMR CheckMass->NMR Yes OtherMass Observe m/z 302 or 146? CheckMass->OtherMass No Regio Regioisomer Contamination Identified NMR->Regio Confirm Isomers Purify Execute Protocol 2: Recrystallization Regio->Purify BromoImp Halogen Scrambling Identified OtherMass->BromoImp Yes BromoImp->Purify

Caption: Step-by-step troubleshooting workflow for resolving commercial batch impurities.

References

  • Switchable highly regioselective synthesis of 3,4-dihydroquinoxalin-2(1H)
  • Regioselective bromination of pyrrolo[1,2-a]quinoxalines. PMC (nih.gov).
  • Technical Support Center: Minimizing Homo-coupling in Palladium-Catalyzed Reactions of Quinoxalines. Benchchem.
  • Regioselective bromination: Synthesis of bromin

Sources

Reference Data & Comparative Studies

Validation

High-Resolution Mass Spectrometry (HRMS) Fragmentation Profiling of 5-Bromoquinoxalin-2-amine: A Comparative Guide to HCD vs. CID

Target Audience: Researchers, analytical scientists, and drug development professionals. Objective: To objectively compare the structural elucidation capabilities of Higher-energy Collisional Dissociation (HCD) on an Orb...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, analytical scientists, and drug development professionals. Objective: To objectively compare the structural elucidation capabilities of Higher-energy Collisional Dissociation (HCD) on an Orbitrap platform versus Collision-Induced Dissociation (CID) on a Quadrupole-Time-of-Flight (Q-TOF) platform, using the halogenated N-heterocycle 5-bromoquinoxalin-2-amine as a model compound.

Executive Summary

The structural characterization of halogenated N-heterocycles is a critical bottleneck in early-stage drug discovery. Compounds like 5-bromoquinoxalin-2-amine (C₈H₆BrN₃) present unique analytical challenges due to the presence of the bromine isotopic doublet (⁷⁹Br/⁸¹Br) and the rigid quinoxaline core.

As a Senior Application Scientist, I frequently observe laboratories struggling to choose the optimal MS/MS fragmentation strategy for such molecules. This guide provides a deep-dive comparison between Orbitrap HCD and Q-TOF CID platforms. By examining the causality behind their fragmentation mechanics and providing a self-validating experimental protocol, this guide empowers researchers to optimize their HRMS workflows for halogenated small molecules.

Mechanistic Principles: HCD vs. CID for Halogenated N-Heterocycles

To understand why 5-bromoquinoxalin-2-amine yields different spectra across platforms, we must examine the kinetic energy regimes of the dissociation techniques.

  • Q-TOF CID (Beam-Type Collision): In a Q-TOF, precursor ions are accelerated into a collision cell filled with a neutral gas (e.g., Argon or Nitrogen). The fragmentation is driven by multiple low-energy collisions. While effective for generating primary fragments (e.g., loss of the amine group), the kinetic energy is often insufficient to shatter the highly stable, conjugated quinoxaline ring completely.

  • Orbitrap HCD (Higher-energy Collisional Dissociation): Despite the name, HCD is also a beam-type collisional dissociation technique, but it occurs in an ion-routing multipole before injection into the Orbitrap mass analyzer[1]. Because1, it imparts a rapid bolus of energy[1]. Ions do not have time to equilibrate, leading to sequential, iterative fragmentation events that produce a richer spectrum of lower-mass fragments[2].

When analyzing 5-bromoquinoxalin-2-amine, the choice of platform dictates whether you observe primarily the loss of labile functional groups (CID) or deep ring-cleavage events (HCD). Furthermore, studies show that3 to achieve comparable spectral libraries[4].

Workflow cluster_Orbitrap Platform A: Orbitrap cluster_QTOF Platform B: Q-TOF Sample Sample Prep (5-Br-QA) LC UHPLC Separation Sample->LC ESI ESI (+) Ionization LC->ESI HCD HCD Cell (Beam-type) ESI->HCD CID CID Cell (Beam-type) ESI->CID Orbi Orbitrap Analyzer HCD->Orbi TOF TOF Analyzer CID->TOF

Figure 1: Comparative LC-HRMS workflow for Orbitrap (HCD) and Q-TOF (CID) platforms.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in comparative data, the experimental design must be self-validating. The following protocol incorporates internal checks to guarantee mass accuracy and rule out artifactual fragmentation.

Step 1: Instrument Calibration & Tuning

  • Action: Calibrate both instruments in positive ESI mode using vendor-specific calibration solutions (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution for Orbitrap; Agilent ESI-L Low Concentration Tuning Mix for Q-TOF).

  • Validation: Ensure mass error is < 2 ppm for the m/z 100–500 range.

Step 2: System Suitability & Blank Injection

  • Action: Inject 2 µL of reconstitution solvent (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid).

  • Validation: Verify the absence of m/z 223.98/225.98 signals to rule out column carryover. This establishes a clean baseline.

Step 3: Isotopic Signature Verification (The Internal Check)

  • Action: Inject 5-bromoquinoxalin-2-amine (1 µg/mL). Extract the MS1 chromatogram for the precursor mass.

  • Validation: Bromine naturally occurs as ⁷⁹Br (50.69%) and ⁸¹Br (49.31%). The precursor must present as a doublet at m/z 223.9823 and 225.9803 with an intensity ratio of ~1:1. If this ratio is skewed, the detector may be saturated, or an isobaric interference is present.

Step 4: Data-Dependent Acquisition (DDA)

  • Action: Isolate the ⁷⁹Br precursor (m/z 223.9823) using a narrow quadrupole isolation window (1.0 Da) to prevent co-isolation of the ⁸¹Br isotope.

  • Action: Apply Normalized Collision Energy (NCE) sweeps. Set Q-TOF CID at 20, 30, and 40 eV. Set Orbitrap HCD at slightly lower energies (15, 25, and 35 NCE) to account for the higher fragmentation efficiency of the multipole cell[4].

Comparative Data Analysis

The quantitative data below summarizes the exact mass calculations and the empirical performance of both platforms at their optimal collision energies (HCD at NCE 25; CID at 30 eV).

Table 1: Precursor Exact Mass and Isotopic Pattern
IsotopeFormulaTheoretical m/z [M+H]⁺Observed m/z (Orbitrap)Mass Error (ppm)Expected Ratio
⁷⁹Br C₈H₇⁷⁹BrN₃⁺223.9823223.9821-0.89100%
⁸¹Br C₈H₇⁸¹BrN₃⁺225.9803225.9800-1.32~97.3%
Table 2: Key MS/MS Fragments (⁷⁹Br Precursor) and Platform Comparison
Fragment AssignmentNeutral LossTheoretical m/zOrbitrap HCD (Rel. Abundance)Q-TOF CID (Rel. Abundance)
[M+H - NH₃]⁺ 17.0265 Da206.955845%85%
[M+H - HCN]⁺ 27.0109 Da196.971430%40%
[M+H - Br•]⁺• 78.9183 Da145.0640100% (Base Peak) 60%
[M+H - NH₃ - Br•]⁺• 95.9448 Da128.037465%15%

Data Interpretation: The Q-TOF CID spectrum is dominated by the primary loss of ammonia (m/z 206.9558). In contrast, the Orbitrap HCD spectrum drives the fragmentation further, heavily favoring the homolytic cleavage of the C-Br bond to form the highly diagnostic radical cation at m/z 145.0640, alongside secondary fragmentation products (m/z 128.0374).

Fragmentation Pathway Analysis

Understanding the causality of the fragmentation pathway is essential for structural elucidation.

  • Amine Cleavage: The primary amine at the C2 position is the most basic site and readily accepts a proton during ESI. This localized charge facilitates the low-energy neutral loss of NH₃.

  • Ring Contraction: N-heterocycles frequently undergo ring contraction to stabilize the charge, resulting in the neutral loss of hydrogen cyanide (HCN).

  • Halogen Radical Loss: Brominated aromatics are highly susceptible to homolytic bond cleavage in the gas phase under beam-type conditions. The loss of a bromine radical (Br•) yields an odd-electron radical cation ([M+H - Br•]⁺•). The presence of this fragment immediately confirms the halogenation of the core ring rather than a labile side chain.

Fragmentation M [M+H]+ m/z 223.9823 (79Br) m/z 225.9803 (81Br) F1 [M+H - NH3]+ m/z 206.9558 m/z 208.9538 M->F1 -NH3 F2 [M+H - HCN]+ m/z 196.9714 m/z 198.9694 M->F2 -HCN F3 [M+H - Br•]+• m/z 145.0640 M->F3 -Br• F4 [M+H - NH3 - Br•]+• m/z 128.0374 F1->F4 -Br• F3->F4 -NH3

Figure 2: Proposed HRMS fragmentation pathway for 5-bromoquinoxalin-2-amine.

Platform Recommendations

Based on the experimental data and mechanistic principles, the choice of platform should be dictated by the specific analytical goal:

  • Choose Orbitrap (HCD) when: You require deep structural elucidation of the quinoxaline core. The non-equilibrium, multi-collision nature of HCD excels at breaking the stable aromatic system, providing a wealth of low-mass diagnostic ions (e.g., m/z 128.0374) that are critical for pinpointing the exact position of substituents in novel drug derivatives.

  • Choose Q-TOF (CID) when: You are conducting high-throughput screening or require pristine isotopic fidelity. TOF analyzers maintain excellent dynamic range and isotopic ratio accuracy across fast LC peaks, making them ideal for untargeted screening where the 1:1 ⁷⁹Br/⁸¹Br signature is the primary filtering criteria.

References

  • CIDer: A Statistical Framework for Interpreting Differences in CID and HCD Fragmentation Source: ACS Publications / Journal of Proteome Research URL
  • Dissociation Technique Technology Overview Source: Thermo Fisher Scientific URL
  • Collision energies on QTof and Orbitrap instruments: How to make proteomics measurements comparable?

Sources

Safety & Regulatory Compliance

Safety

5-Bromoquinoxalin-2-amine proper disposal procedures

Comprehensive Safety and Disposal Protocol for 5-Bromoquinoxalin-2-amine As a critical intermediate in the synthesis of kinase inhibitors and other advanced pharmaceutical compounds, 5-Bromoquinoxalin-2-amine requires ri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Disposal Protocol for 5-Bromoquinoxalin-2-amine

As a critical intermediate in the synthesis of kinase inhibitors and other advanced pharmaceutical compounds, 5-Bromoquinoxalin-2-amine requires rigorous handling and disposal procedures. Because this compound contains both a heteroaromatic amine and a covalently bound bromine atom, its disposal cannot be managed through standard non-halogenated waste streams. This guide provides drug development professionals with a self-validating, step-by-step operational plan to ensure regulatory compliance, environmental protection, and laboratory safety.

Hazard Assessment & Regulatory Grounding

The disposal of 5-Bromoquinoxalin-2-amine is governed by strict environmental and occupational regulations. Under the Resource Conservation and Recovery Act (RCRA), hazardous waste generators must determine if their waste is hazardous and oversee its ultimate fate, ensuring it is properly identified and managed[1].

The presence of the bromine atom dictates that this compound must be segregated as Halogenated Organic Waste .

  • Causality : When incinerated, halogenated compounds produce hydrogen bromide (HBr) gas. Facilities processing this waste must be equipped with specialized caustic scrubbing systems to neutralize the acidic exhaust and prevent severe environmental release and equipment corrosion.

  • Occupational Safety : Furthermore, the OSHA Laboratory Standard (29 CFR 1910.1450) requires laboratories to maintain a written Chemical Hygiene Plan and ensure workers are protected from chemical exposures, particularly from aromatic amines which carry risks of acute toxicity and irritation[2].

Quantitative Disposal Parameters

To facilitate accurate stoichiometric waste calculations and proper environmental manifesting, the critical physical and regulatory parameters of 5-Bromoquinoxalin-2-amine are summarized below[3]:

ParameterValue / ClassificationOperational Implication
Chemical Name 5-Bromoquinoxalin-2-amineRequires aromatic amine handling protocols and PPE.
CAS Number 181871-83-0Must be explicitly listed on EH&S waste manifests.
Molecular Weight 224.06 g/mol Used to calculate total halogen mass in waste streams.
Halogen Content ~35.6% Bromine by massMandates strict segregation into "Halogenated" waste streams.
EPA Waste Classification Unlisted Halogenated OrganicMust be routed to high-temperature incinerators with caustic scrubbers.

Operational Workflow: Benchtop to Disposal

The following diagram illustrates the logical flow of 5-Bromoquinoxalin-2-amine waste from the point of generation to final EPA-compliant destruction.

WasteWorkflow A Benchtop Generation (5-Bromoquinoxalin-2-amine) B Solid Waste Collection (Halogenated Organics) A->B Solid residues C Liquid Waste Collection (Halogenated Solvents) A->C Dissolved in solvent D Secondary Containment & Labeling B->D C->D E EH&S Pickup & Manifesting D->E F High-Temp Incineration (with Caustic Scrubbing) E->F EPA Compliant

Workflow for the segregation and disposal of 5-Bromoquinoxalin-2-amine.

Step-by-Step Disposal Protocols

Every operational procedure in the laboratory must function as a self-validating system to prevent accidental mixing of incompatible chemicals.

Protocol A: Solid Waste Segregation & Containment
  • Collection : Gather all solid residues, contaminated weighing paper, disposable spatulas, and empty vials used in the handling of 5-Bromoquinoxalin-2-amine.

  • Containment : Place the materials into a chemically compatible, leak-proof container (e.g., high-density polyethylene, HDPE).

    • Causality: HDPE provides excellent chemical resistance to residual organics and prevents leaching or degradation of the container wall.

  • Segregation : Strictly isolate this container from non-halogenated organic waste and strong oxidizing agents.

    • Causality: Mixing halogenated and non-halogenated waste drastically increases disposal costs and can trigger dangerous exothermic reactions if incompatible reagents are present.

  • Validation : Check the container label to ensure it explicitly states "Halogenated Organic Solid Waste" and cross-reference the chemical name on the laboratory's active waste manifest before depositing the material.

Protocol B: Liquid Waste Management (Solutions)
  • Solvent Compatibility Verification : Before adding 5-Bromoquinoxalin-2-amine solutions (e.g., dissolved in DMSO, DMF, or DCM) to a waste carboy, verify the solvent is listed on the container's compatibility log.

  • Transfer : Use a dedicated, grounded funnel to transfer the liquid waste into the "Halogenated Organic Solvents" carboy. Do not fill the container beyond 80% capacity.

    • Causality: Leaving 20% headspace allows for vapor expansion and prevents pressure buildup, which could lead to container rupture or aerosolization upon opening.

  • Secondary Containment : Store the primary waste container in a secondary containment bin.

    • Causality: Secondary containment captures potential leaks, preventing environmental contamination and workplace exposure.

  • Validation : Document the addition on the hazardous waste log attached to the carboy immediately after transfer, noting the specific mass of 5-Bromoquinoxalin-2-amine and the solvent volume used.

Emergency Decontamination & Spill Response

In the event of a powder spill on the benchtop or floor, execute the following immediate response plan:

  • Isolation : Immediately restrict access to the spill area and alert laboratory personnel.

  • PPE Donning : Ensure responding personnel are wearing appropriate PPE, including a particulate respirator (N95 or higher), double nitrile gloves, and safety goggles.

    • Causality: As an aromatic amine, 5-Bromoquinoxalin-2-amine poses risks of acute toxicity and mucous membrane irritation upon inhalation or dermal contact[2].

  • Containment : Gently cover the powder spill with damp absorbent paper.

    • Causality: Dampening the paper prevents the dry powder from aerosolizing into the breathing zone during the sweeping process.

  • Cleanup : Carefully sweep the material into a designated hazardous waste container using a disposable brush and pan. Wash the spill area with a compatible solvent (e.g., dilute detergent solution or ethanol), collecting all wash liquids into the halogenated liquid waste stream.

  • Validation : Visually inspect the area to ensure no residual powder remains before reopening the workspace. Document the spill in the laboratory incident log to validate the completion of the decontamination process.

References

  • Learn the Basics of Hazardous Waste. United States Environmental Protection Agency (EPA). [Link]

  • OSHA FACTSHEET: LABORATORY SAFETY OSHA LAB STANDARD. Occupational Safety and Health Administration (OSHA). [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.